5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone

• CAS: 310888-07-4

Core Science & Biosynthesis

A Technical Guide to the Isolation of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone from Artemisia frigida

For Researchers, Scientists, and Drug Development Professionals

Introduction

Artemisia frigida Willd., commonly known as fringed sagewort, is a perennial herb with a history of use in traditional medicine, particularly in Mongolian traditions. Phytochemical investigations have revealed a rich composition of bioactive compounds, including a variety of flavonoids. Among these is the methylated flavanone (B1672756), 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone, a molecule of interest for its potential pharmacological activities. This technical guide provides a comprehensive overview of the isolation and purification of this specific flavanone from Artemisia frigida, offering detailed experimental protocols and presenting data in a clear, structured format for researchers in natural product chemistry and drug discovery.

Physicochemical Properties of the Target Compound

A thorough understanding of the physicochemical properties of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone is essential for its successful isolation and characterization.

Property	Value	Source
Molecular Formula	C₁₈H₁₆O₈	PubChem[1]
Molecular Weight	360.31 g/mol	MedchemExpress.com[2]
Monoisotopic Mass	360.08451746 Da	PubChem[1]
IUPAC Name	5,7-dihydroxy-2-(3-hydroxy-4,5-dimethoxyphenyl)-6-methoxychromen-4-one	PubChem[1]
Predicted XlogP	2.6	PubChem[1]
Appearance	Yellow crystalline solid (presumed)	General flavonoid property

Experimental Protocol: Isolation and Purification

The following protocol is a synthesized methodology based on established techniques for flavonoid isolation from Artemisia species. Optimization may be required depending on the specific plant material and laboratory conditions.

Plant Material Collection and Preparation

• Collection: The aerial parts of Artemisia frigida should be collected during the flowering season to ensure the highest concentration of secondary metabolites.

• Drying: The collected plant material should be air-dried in a well-ventilated area, shielded from direct sunlight, until a constant weight is achieved.

• Grinding: The dried aerial parts are then ground into a coarse powder to increase the surface area for efficient solvent extraction.

Extraction

• Solvent Selection: An optimized extraction process for total flavonoids from Artemisia frigida has been shown to be 60% ethanol (B145695).[3]

• Procedure:

  • Macerate the powdered plant material in 60% ethanol at a solid-to-liquid ratio of 1:25 (w/v).[3]

  • Heat the mixture to 70°C and maintain for 4 hours with continuous stirring.[3]

  • After cooling to room temperature, filter the extract through cheesecloth and then Whatman No. 1 filter paper.

  • Repeat the extraction process two more times with fresh solvent to ensure exhaustive extraction of the flavonoids.

  • Combine the filtrates and concentrate under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to yield the crude ethanol extract.

Solvent Partitioning (Fractionation)

To separate compounds based on their polarity, the crude extract is subjected to liquid-liquid partitioning.

• Procedure:

  • Suspend the crude ethanol extract in a 10% methanol-water solution.

  • Perform successive extractions with solvents of increasing polarity:

    • n-Hexane: To remove non-polar compounds such as chlorophyll, lipids, and sterols. Repeat the extraction until the hexane (B92381) layer is colorless.

    • Dichloromethane (B109758) (or Chloroform): To extract flavonoids of intermediate polarity.

    • Ethyl Acetate (B1210297): To extract more polar flavonoids.

    • n-Butanol: To isolate highly polar and glycosidic flavonoids.

  • The target compound, 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone, being a flavanone aglycone of intermediate polarity, is expected to be enriched in the dichloromethane and ethyl acetate fractions. These fractions should be collected and concentrated separately in vacuo.

Chromatographic Purification

A multi-step chromatographic approach is necessary for the isolation of the pure compound.

• Stationary Phase: Silica (B1680970) gel (70-230 mesh).

• Mobile Phase: A gradient solvent system of increasing polarity, starting with n-hexane and gradually increasing the proportion of ethyl acetate (e.g., n-hexane:EtOAc from 9:1 to 1:1 v/v) followed by an increasing gradient of methanol (B129727) in ethyl acetate.

• Procedure:

  • The dried ethyl acetate fraction is adsorbed onto a small amount of silica gel and loaded onto the column.

  • Elute the column with the gradient mobile phase.

  • Collect fractions of 20-30 mL and monitor by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., n-hexane:EtOAc 7:3 v/v) and visualizing under UV light (254 nm and 365 nm) and/or with an appropriate staining reagent (e.g., anisaldehyde-sulfuric acid).

  • Combine fractions with similar TLC profiles. Fractions containing the target compound are further purified.

• Stationary Phase: Sephadex LH-20.

• Mobile Phase: Methanol or a mixture of dichloromethane and methanol.

• Procedure:

  • The enriched fraction from the silica gel column is dissolved in a minimal amount of the mobile phase and loaded onto the Sephadex LH-20 column.

  • Elute with the mobile phase and collect fractions.

  • Monitor the fractions by TLC. This step is effective for separating flavonoids from other phenolic compounds and small terpenes.

• Stationary Phase: C18 reversed-phase column.

• Mobile Phase: A gradient of acetonitrile (B52724) (or methanol) in water, often with a small amount of acid (e.g., 0.1% formic acid) to improve peak shape.

• Procedure:

  • The further purified fraction is dissolved in the mobile phase, filtered through a 0.45 µm filter, and injected into the preparative HPLC system.

  • The elution is monitored using a UV-Vis detector at a wavelength suitable for flavonoids (e.g., 280 nm and 340 nm).

  • The peak corresponding to the target compound is collected, and the solvent is removed under reduced pressure to yield the pure 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone.

Quantitative Data

The yield of flavonoids can vary depending on the plant's geographical origin, harvesting time, and the extraction and purification methods employed.

Parameter	Reported Value
Total Flavonoid Content in A. frigida (dry weight)	~4-5%[4]
Yield of Total Extract from A. frigida Herb	22.14 g from an unspecified amount of starting material[5]
Yield of Pure Compound	Typically in the range of mg from a kg of dried plant material (estimated)

Experimental Workflow and Signaling Pathway Diagrams

Isolation Workflow

The following diagram illustrates the comprehensive workflow for the isolation of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone from Artemisia frigida.

Figure 1: Isolation and Purification Workflow.

Conceptual Anti-Inflammatory Signaling Pathway for Flavonoids

Flavonoids from Artemisia frigida are known for their anti-inflammatory properties.[4][6] While the specific mechanism of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone is yet to be fully elucidated, the following diagram illustrates a general anti-inflammatory mechanism attributed to flavonoids.

Figure 2: General Anti-Inflammatory Mechanism of Flavonoids.

Conclusion

This technical guide outlines a robust and detailed methodology for the isolation of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone from Artemisia frigida. By providing structured data and clear experimental protocols, this document serves as a valuable resource for natural product chemists and pharmacologists. The successful isolation and purification of this compound will enable further investigation into its biological activities and potential therapeutic applications, particularly in the context of inflammation and other conditions where flavonoids have shown promise.

References

• 1. 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavone | C18H16O8 | CID 5496475 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Optimization of Extraction Process of Total Flavonoids from Artemisia frigida,a Traditional Mongolian Medicine [journal30.magtechjournal.com]
• 4. mdpi.com [mdpi.com]
• 5. Caffeoylquinic Acids and Flavonoids of Fringed Sagewort (Artemisia frigida Willd.): HPLC-DAD-ESI-QQQ-MS Profile, HPLC-DAD Quantification, in Vitro Digestion Stability, and Antioxidant Capacity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Anti-inflammatory effects, nuclear magnetic resonance identification, and high-performance liquid chromatography isolation of the total flavonoids from Artemisia frigida - PubMed [pubmed.ncbi.nlm.nih.gov]

"biosynthesis pathway of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone"

An In-depth Technical Guide to the Biosynthesis of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract: Flavonoids represent a vast and diverse class of plant secondary metabolites with significant interest in the pharmaceutical and nutraceutical industries due to their wide-ranging biological activities. This technical guide provides a comprehensive overview of the putative biosynthetic pathway of a specific O-methylated flavanone (B1672756), 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone. While the complete pathway for this molecule has not been fully elucidated in a single organism, this document outlines a scientifically plausible sequence of enzymatic reactions based on well-characterized steps in general flavonoid biosynthesis. We will detail the core pathway from primary metabolism, the formation of the flavanone skeleton, and the subsequent hydroxylation and regiospecific O-methylation modifications. This guide includes a summary of representative quantitative data for key enzyme classes, detailed experimental protocols for analysis, and workflow diagrams to provide a robust resource for researchers in the field.

Introduction to Flavonoid Biosynthesis

Flavonoids are synthesized via the phenylpropanoid pathway, which converts the amino acid L-phenylalanine into 4-coumaroyl-CoA.[1] This molecule serves as the primary precursor for the production of the characteristic C6-C3-C6 flavonoid skeleton.[2] The initial dedicated step in flavonoid biosynthesis is catalyzed by chalcone (B49325) synthase (CHS), which produces a chalcone scaffold from which all other flavonoids are derived.[3] Subsequent enzymatic modifications, including isomerization, hydroxylation, glycosylation, and methylation, lead to the vast structural diversity observed in this class of compounds.[2]

The target molecule of this guide, 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone, is a highly substituted flavanone. Its structure suggests a biosynthetic route involving the creation of a pentahydroxyflavanone intermediate, followed by hydroxylation at the C-6 position and three specific O-methylation events catalyzed by S-adenosyl-L-methionine (SAM)-dependent O-methyltransferases (OMTs).[4] These methylation steps are critical as they can significantly alter the biological activity, stability, and bioavailability of the flavonoid.[4]

The Core Pathway: From Phenylalanine to the Flavanone Skeleton

The biosynthesis begins with the general phenylpropanoid pathway, a foundational route in plant secondary metabolism.

• Phenylalanine Ammonia Lyase (PAL): L-phenylalanine is deaminated to form cinnamic acid.

• Cinnamate 4-hydroxylase (C4H): Cinnamic acid is hydroxylated to produce p-coumaric acid.

• 4-Coumarate:CoA Ligase (4CL): p-Coumaric acid is activated with Coenzyme A to form p-coumaroyl-CoA.[2]

This activated molecule is the entry point into the flavonoid-specific pathway.

• Chalcone Synthase (CHS, EC 2.3.1.74): As the first committed enzyme, CHS catalyzes the condensation of one molecule of p-coumaroyl-CoA with three molecules of malonyl-CoA to form naringenin (B18129) chalcone (also known as 4,2′,4′,6′-tetrahydroxychalcone).[3][5]

• Chalcone Isomerase (CHI, EC 5.5.1.6): Naringenin chalcone undergoes stereospecific intramolecular cyclization, catalyzed by CHI, to form the flavanone (2S)-naringenin (5,7,4'-trihydroxyflavanone).[6] This reaction can occur spontaneously, but CHI increases the turnover rate by a factor of 107.[3][6]

Putative Pathway for Post-Flavanone Modification

The formation of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone from naringenin requires a series of specific hydroxylation and methylation steps. The precise order of these events can be species-dependent; however, a logical sequence is proposed below.

B-Ring Hydroxylation

The B-ring of naringenin must be hydroxylated at the 3' and 5' positions. This is catalyzed by two key cytochrome P450-dependent monooxygenases.

• Flavonoid 3'-Hydroxylase (F3'H, EC 1.14.14.82): This enzyme hydroxylates the 3' position of the B-ring of flavanones like naringenin to produce eriodictyol (B191197) (5,7,3',4'-tetrahydroxyflavanone).[7][8]

• Flavonoid 3',5'-Hydroxylase (F3'5'H, EC 1.14.14.81): This enzyme can hydroxylate both the 3' and 5' positions. Acting on eriodictyol, it adds a hydroxyl group to the 5' position, yielding 5,7,3',4',5'-pentahydroxyflavanone (B1241209).[9][10]

A-Ring Hydroxylation

A less common modification is the hydroxylation of the A-ring at the C-6 position.

• Flavonoid 6-Hydroxylase (F6H): This enzyme would catalyze the conversion of 5,7,3',4',5'-pentahydroxyflavanone to 5,6,7,3',4',5'-hexahydroxyflavanone.

Regiospecific O-Methylation

The final step is the transfer of methyl groups from SAM to specific hydroxyl groups on the hexahydroxyflavanone intermediate. This requires a series of highly specific O-methyltransferases (OMTs).

• Flavonoid O-Methyltransferases (OMTs): Three distinct methylation events are required at positions C-6, C-4', and C-5'. It is plausible that one or more multifunctional OMTs catalyze these reactions.[11] For example, a 6-OMT, a 4'-OMT, and a 5'-OMT would act on the hexahydroxy precursor to yield the final product, 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone. The substrate specificity of these enzymes is paramount in producing the correct final structure.[12]

Proposed Biosynthetic Pathway Diagram

The following diagram illustrates the putative biosynthetic pathway from L-Phenylalanine to the final target compound.

Caption: Putative biosynthetic pathway of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone.

Summary of Quantitative Data for Key Enzymes

Quantitative kinetic data for the specific enzymes involved in this exact pathway are not available. However, the following table summarizes representative kinetic parameters for homologous enzymes from various plant species to provide a baseline for comparison.

Enzyme Class	Abbreviation	Substrate(s)	Km (µM)	kcat (min-1)	kcat/Km (M-1s-1)	Source Organism	Citation
Chalcone Synthase	CHS	p-Coumaroyl-CoA, Malonyl-CoA	1-5	100-200	~105-106	Panicum virgatum	[13]
Chalcone Isomerase	CHI	Naringenin Chalcone	~2-10	7,819 - 11,000	1.1 x 109 M-1min-1	Deschampsia antarctica, Soybean	[6][14]
Flavonoid 3'-Hydroxylase	F3'H	Naringenin	2.5 - 10	N/A	N/A	Malus x domestica	[7]
Flavonoid 3',5'-Hydroxylase	F3'5'H	Naringenin	1.2	N/A	N/A	Solanum lycopersicum	[9]
O-Methyltransferase	OMT	Eriodictyol	4.6	N/A	1650.8	Citrus reticulata	[4]
O-Methyltransferase	OMT	Naringenin	13.4	2.116	2.63 x 103	Perilla frutescens	[12]

Note: N/A indicates data not available in the cited sources. Kinetic values can vary significantly based on the specific enzyme isoform, source organism, and assay conditions.

Experimental Protocols

Protocol for Flavonoid Extraction and Analysis from Plant Tissue

This protocol outlines a general procedure for the extraction of flavonoids from plant material and their subsequent analysis by High-Performance Liquid Chromatography (HPLC).

Workflow Diagram:

Caption: General workflow for flavonoid extraction and HPLC analysis.

Methodology:

• Sample Preparation:

  • Dry plant material to a constant weight at 50-60°C to halt enzymatic activity.[15]

  • Grind the dried material into a fine powder to maximize surface area for extraction.[15] Store in a cool, dark, and dry place.

• Ultrasound-Assisted Extraction (UAE):

  • Weigh approximately 2.0 g of powdered plant material into an extraction vessel.

  • Add an appropriate solvent (e.g., 70% methanol (B129727) or ethanol) at a solid-to-liquid ratio of 1:25 (g:mL).[16]

  • Place the vessel in an ultrasonic bath and sonicate for 30 minutes at a controlled temperature (e.g., 45°C).[16]

• Separation and Collection:

  • Centrifuge the mixture at 4000 rpm for 15 minutes to pellet the solid residue.[15]

  • Carefully collect the supernatant containing the extracted flavonoids.

• HPLC Analysis:

  • Filter the supernatant through a 0.22 µm syringe filter prior to injection.

  • System: HPLC system equipped with a UV-Vis Diode Array Detector (DAD) and a C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[17]

  • Mobile Phase: A gradient elution is typically used. For example:

    • Solvent A: 0.1% Formic acid in water.

    • Solvent B: Acetonitrile.[18]

  • Gradient Program: A linear gradient from 10% B to 70% B over 40 minutes, followed by a wash and re-equilibration step.[17][18]

  • Flow Rate: 0.7 - 1.0 mL/min.[19]

  • Detection: Monitor at multiple wavelengths (e.g., 280 nm for flavanones, 360 nm for flavones/flavonols) and collect full UV spectra to aid in identification.[17]

  • Quantification: Identify and quantify compounds by comparing retention times and UV spectra with authentic standards.

Protocol for a Flavonoid O-Methyltransferase (OMT) Enzyme Assay

This protocol describes a method to determine the activity and substrate specificity of a recombinant OMT enzyme.

Workflow Diagram:

Caption: Workflow for a typical in vitro flavonoid OMT enzyme assay.

Methodology:

• Reaction Mixture Preparation:

  • In a microcentrifuge tube, prepare a reaction mixture containing:

    • 100 mM Tris-HCl buffer (pH 8.0).

    • 10-50 µM flavonoid substrate (e.g., 5,6,7,3',4',5'-hexahydroxyflavanone, dissolved in DMSO).

    • 250 µM S-adenosyl-L-methionine (SAM) as the methyl donor.[4]

    • Purified recombinant OMT enzyme (e.g., 1-5 µg).

  • The final reaction volume is typically 50-100 µL.

• Enzymatic Reaction:

  • Initiate the reaction by adding the enzyme to the mixture.

  • Incubate at the optimal temperature (e.g., 37°C) for a set period (e.g., 30-60 minutes).[4]

• Reaction Termination and Product Extraction:

  • Stop the reaction by adding an equal volume of 0.5% trifluoroacetic acid (TFA) or by adding an organic solvent.[4]

  • Extract the flavonoid products from the aqueous reaction mixture by partitioning twice with an equal volume of ethyl acetate.

  • Pool the organic phases and evaporate to dryness under a stream of nitrogen or in a vacuum centrifuge.

• Analysis:

  • Re-dissolve the dried extract in a suitable solvent (e.g., methanol).

  • Analyze the sample using HPLC or LC-MS to separate the methylated product from the substrate.

  • Identify the product based on its retention time, UV spectrum, and mass-to-charge ratio compared to standards or predicted values.

  • Quantify the product peak area to determine enzyme activity. For kinetic analysis, vary the substrate concentration and measure initial velocities.

Conclusion and Future Directions

The biosynthesis of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone is proposed to follow the canonical flavonoid pathway, beginning with (2S)-naringenin, and proceeding through a series of hydroxylation and O-methylation events. While the core pathway is well-established, the specific enzymes responsible for the later-stage modifications—particularly the flavonoid 6-hydroxylase and the three regiospecific O-methyltransferases—require isolation and characterization from a source organism to be definitively confirmed. This technical guide provides a robust, evidence-based framework for understanding this putative pathway. Future research should focus on identifying and characterizing the specific F6H and OMT genes and their corresponding enzymes from plants known to produce this or structurally similar compounds. Such work will not only validate this proposed pathway but also provide valuable biocatalytic tools for the engineered production of complex, high-value flavonoids in microbial systems.

References

• 1. Environmentally Friendly Methods for Flavonoid Extraction from Plant Material: Impact of Their Operating Conditions on Yield and Antioxidant Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dspace.mit.edu [dspace.mit.edu]
• 3. tuscany-diet.net [tuscany-diet.net]
• 4. Characterization of a Flavonoid 3’/5’/7-O-Methyltransferase from Citrus reticulata and Evaluation of the In Vitro Cytotoxicity of Its Methylated Products - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Crystal structure and enzymatic properties of chalcone isomerase from the Antarctic vascular plant Deschampsia antarctica Desv - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Molecular and Enzymatic Characterization of Flavonoid 3′-Hydroxylase of Malus × domestica - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Flavonoid 3′-monooxygenase - Wikipedia [en.wikipedia.org]
• 9. Functional analysis of Flavonoid 3′,5′-hydroxylase from Tea plant (Camellia sinensis): critical role in the accumulation of catechins - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Flavonoid 3',5'-hydroxylase - Wikipedia [en.wikipedia.org]
• 11. Diversification of Chemical Structures of Methoxylated Flavonoids and Genes Encoding Flavonoid-O-Methyltransferases [mdpi.com]
• 12. Biochemical Characterization of a Flavonoid O-methyltransferase from Perilla Leaves and Its Application in 7-Methoxyflavonoid Production - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Structural and Interactional Analysis of the Flavonoid Pathway Proteins: Chalcone Synthase, Chalcone Isomerase and Chalcone Isomerase-like Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Purification and characterization of chalcone isomerase from soybeans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. Extraction of Flavonoids From Natural Sources Using Modern Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 17. HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pharmacologyonline.silae.it [pharmacologyonline.silae.it]
• 19. myfoodresearch.com [myfoodresearch.com]

An In-depth Technical Guide to the Physicochemical Properties of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known physicochemical properties of the flavanone (B1672756) 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone. While experimental data for this specific compound is limited in publicly available literature, this document consolidates available predicted data and provides standardized experimental protocols for its determination. Furthermore, based on the established activities of structurally related flavonoids, potential biological activities and interactions with key cellular signaling pathways are discussed. This guide is intended to serve as a foundational resource for researchers and professionals engaged in the study and development of this and similar flavonoid compounds.

Physicochemical Properties

A summary of the available and predicted physicochemical properties of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone is presented in Table 1. It is critical to note that many of these values are computational predictions and await experimental verification.

Table 1: Physicochemical Properties of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone

Property	Value	Source
Molecular Formula	C₁₈H₁₆O₈	PubChem[1]
Molecular Weight	360.31 g/mol	MedchemExpress, PubChem[1]
Appearance	Solid	MedchemExpress
Melting Point	Not available	-
Boiling Point	Not available	-
Solubility	Soluble in DMSO	MedchemExpress
pKa	Not available	-
logP (Predicted)	2.6	PubChem[1]

Experimental Protocols for Physicochemical Characterization

To facilitate further research and validation of the predicted properties, the following section outlines detailed experimental protocols for determining key physicochemical parameters of flavonoids like 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone.

Determination of Melting Point (Capillary Method)

Objective: To determine the temperature at which the solid flavanone transitions to a liquid state.

Methodology:

• Sample Preparation: A small, finely powdered sample of the flavanone is loaded into a capillary tube.

• Apparatus: A melting point apparatus equipped with a calibrated thermometer or an automated system is used.

• Procedure: The capillary tube containing the sample is placed in the heating block of the apparatus. The temperature is gradually increased at a controlled rate.

• Observation: The sample is observed for the initial and final points of melting. The melting range is recorded.

Workflow for Melting Point Determination

Caption: Workflow for determining the melting point of a solid compound.

Determination of Solubility

Objective: To determine the solubility of the flavanone in various solvents.

Methodology:

• Solvent Selection: A range of solvents with varying polarities should be chosen (e.g., water, ethanol, methanol, acetone, dimethyl sulfoxide).

• Equilibrium Method (Shake-Flask): An excess amount of the flavanone is added to a known volume of the solvent in a sealed container. The mixture is agitated at a constant temperature until equilibrium is reached.

• Quantification: The saturated solution is filtered or centrifuged to remove undissolved solid. The concentration of the flavanone in the supernatant is then determined using a suitable analytical technique, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).

Workflow for Solubility Determination

Caption: Workflow for determining the solubility of a compound.

Determination of Octanol-Water Partition Coefficient (logP)

Objective: To determine the lipophilicity of the flavanone.

Methodology:

• System Preparation: A solution of the flavanone is prepared in a biphasic system of n-octanol and water.

• Equilibration: The mixture is shaken vigorously to allow for the partitioning of the flavanone between the two phases and then allowed to separate.

• Quantification: The concentration of the flavanone in both the n-octanol and water layers is determined using a suitable analytical method.

• Calculation: The logP value is calculated as the logarithm of the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

Potential Biological Activity and Signaling Pathways

Mitogen-Activated Protein Kinase (MAPK) Signaling Pathway

Flavonoids have been shown to modulate the MAPK signaling pathway, which is crucial for regulating cellular processes such as proliferation, differentiation, and apoptosis.

Potential Interaction with the MAPK Signaling Pathway

Caption: Potential inhibition of the MAPK pathway by the flavanone.

PI3K/Akt/mTOR Signaling Pathway

The PI3K/Akt/mTOR pathway is a critical regulator of cell growth, survival, and metabolism. Several flavonoids have been identified as inhibitors of this pathway, suggesting a potential role in cancer therapy.

Potential Interaction with the PI3K/Akt/mTOR Signaling Pathway

Caption: Potential inhibition of the PI3K/Akt/mTOR pathway by the flavanone.

NF-κB Signaling Pathway

The NF-κB signaling pathway plays a central role in the inflammatory response. Many flavonoids are known to inhibit this pathway, thereby exerting anti-inflammatory effects.

Potential Interaction with the NF-κB Signaling Pathway

Caption: Potential inhibition of the NF-κB pathway by the flavanone.

Conclusion

5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone is a flavonoid with potential for further scientific investigation. This technical guide has summarized the currently available physicochemical data, which is predominantly predictive. To advance the understanding of this compound, rigorous experimental determination of its properties is essential. The provided protocols offer a standardized approach for such studies. Furthermore, based on the known pharmacology of related flavonoids, this compound is a candidate for investigation as a modulator of key cellular signaling pathways, which could have implications for its use in drug discovery and development. Future research should focus on obtaining empirical data for its physicochemical characteristics and elucidating its specific biological activities and mechanisms of action.

References

• 1. 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavone | C18H16O8 | CID 5496475 - PubChem [pubchem.ncbi.nlm.nih.gov]

In Silico Prediction of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone Bioactivity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the in silico methodologies for predicting the bioactivity of the flavonoid 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone. In the absence of direct experimental data for this specific compound, this document outlines a systematic approach based on established computational techniques applied to structurally similar flavonoids. The guide details protocols for molecular docking, ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction, and Quantitative Structure-Activity Relationship (QSAR) analysis. Furthermore, it presents hypothetical yet plausible predicted bioactivities, focusing on anti-inflammatory and anticancer potentials, supported by data from related methoxyflavonoids. All quantitative predictions are summarized in structured tables for clarity. The workflow and key signaling pathways are visualized using Graphviz diagrams to facilitate understanding. This guide serves as a practical roadmap for researchers to computationally assess the therapeutic potential of novel flavonoids.

Introduction

5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone is a flavonoid, a class of polyphenolic secondary metabolites found in plants. Flavonoids are known for their diverse pharmacological activities, including antioxidant, anti-inflammatory, and anticancer properties. The specific substitution pattern of hydroxyl and methoxy (B1213986) groups on the flavanone (B1672756) backbone is expected to significantly influence its biological activity. In silico methods provide a rapid and cost-effective approach to predict the bioactivity of novel compounds, guiding further experimental validation.

This guide will explore a hypothetical in silico investigation into the bioactivity of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone, drawing parallels from studies on other methoxyflavonoids. The primary focus will be on predicting its potential as an anti-inflammatory and anticancer agent.

In Silico Bioactivity Prediction Workflow

The computational workflow for predicting the bioactivity of a novel compound like 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone involves a multi-step process. This process begins with defining the compound's structure and progresses through target identification, molecular interaction studies, and prediction of its pharmacokinetic and pharmacodynamic properties.

Unveiling the Antioxidant Potential of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of the antioxidant potential of the flavonoid 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone. While direct experimental data for this specific flavanone (B1672756) is limited in current scientific literature, this document extrapolates its likely antioxidant capabilities based on well-established structure-activity relationships of flavonoids. This guide outlines standard experimental protocols for key antioxidant assays, presents a framework for data interpretation, and visualizes potential mechanisms of action, including radical scavenging and modulation of intracellular signaling pathways. This document is intended to serve as a comprehensive resource for researchers initiating studies on this compound or similar flavonoid structures.

Introduction

Flavonoids are a diverse class of polyphenolic secondary metabolites found in plants, renowned for their broad spectrum of biological activities, with antioxidant effects being one of the most prominent.[1] This antioxidant capacity is primarily attributed to their ability to scavenge free radicals, chelate metal ions, and influence cellular signaling pathways involved in oxidative stress defense.[1] The flavanone 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone possesses a unique substitution pattern that suggests significant antioxidant potential. The presence of multiple hydroxyl and methoxy (B1213986) groups on its bicyclic structure is characteristic of flavonoids with potent radical-scavenging properties. Understanding the antioxidant profile of this compound is crucial for the potential development of new therapeutic agents targeting oxidative stress-related pathologies.

Predicted Antioxidant Activity: A Structure-Activity Relationship Perspective

The antioxidant activity of flavonoids is intricately linked to their molecular structure. Key structural features that confer potent antioxidant capacity include the number and arrangement of hydroxyl groups, the presence of a catechol (ortho-dihydroxy) group in the B-ring, and the degree of conjugation.[2][3]

Based on the structure of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone, the following predictions can be made:

• Hydroxyl Groups: The presence of three hydroxyl groups is a strong indicator of antioxidant potential. Hydroxyl groups can donate a hydrogen atom to neutralize free radicals.[4]

• B-Ring Substitution: The 3',4',5'-trihydroxy substitution pattern on the B-ring is particularly noteworthy. While not a classic catechol or pyrogallol (B1678534) group, the dense hydroxylation on this ring likely contributes significantly to radical scavenging.

• Flavanone Core: Unlike flavones, flavanones lack a C2-C3 double bond, which can slightly reduce the radical scavenging activity due to less effective electron delocalization across the molecule.[5]

Given these structural features, 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone is predicted to exhibit moderate to high antioxidant activity. To quantify this, standardized in vitro assays are essential.

Quantitative Data on Antioxidant Activity

Table 1: Radical Scavenging Activity of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone

Assay	Test Compound	Positive Control (Ascorbic Acid) IC50 (µM)
DPPH	Hypothetical IC50 (µM)	Typical Range: 15-30
ABTS	Hypothetical IC50 (µM)	Typical Range: 5-15

Table 2: Reducing Power of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone

Assay	Test Compound	Positive Control (Trolox) EC50 (µM)
FRAP	Hypothetical EC50 (µM)	Typical Range: 10-25

Note: The values presented in these tables are for illustrative purposes only and are not based on experimental results for 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone.

Experimental Protocols

Detailed methodologies for the most common in vitro antioxidant assays are provided below.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it.

Materials:

• 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727) (or Ethanol), analytical grade

• Ascorbic acid (positive control)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of DPPH solution: Prepare a 0.1 mM solution of DPPH in methanol.

• Preparation of test compound and control solutions: Prepare a stock solution of the test compound in methanol. A series of dilutions should be prepared to determine the IC50 value. Prepare a similar dilution series for the positive control (ascorbic acid).

• Assay:

  • Add 100 µL of the DPPH solution to each well of a 96-well plate.

  • Add 100 µL of the different concentrations of the test compound or positive control to the wells.

  • For the blank, add 100 µL of methanol instead of the test compound.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of radical scavenging activity is calculated using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC50 value is determined by plotting the percentage of inhibition against the concentration of the test compound.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+).

Materials:

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid))

• Potassium persulfate

• Phosphate buffered saline (PBS) or ethanol (B145695)

• Test compound and positive control (e.g., Trolox)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of ABTS•+ solution:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours. This produces the ABTS•+ stock solution.

• Preparation of working solution: Dilute the ABTS•+ stock solution with PBS or ethanol to an absorbance of 0.70 (± 0.02) at 734 nm.

• Assay:

  • Add 190 µL of the ABTS•+ working solution to each well.

  • Add 10 µL of the test compound or positive control at various concentrations.

• Incubation: Incubate the plate at room temperature for 6 minutes.

• Measurement: Measure the absorbance at 734 nm.

• Calculation: Calculate the percentage of inhibition as described for the DPPH assay and determine the IC50 value.

FRAP (Ferric Reducing Antioxidant Power) Assay

This assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).

Materials:

• FRAP reagent:

  • 300 mM Acetate (B1210297) buffer (pH 3.6)

  • 10 mM TPTZ (2,4,6-tripyridyl-s-triazine) in 40 mM HCl

  • 20 mM FeCl₃·6H₂O solution

• Test compound and positive control (e.g., FeSO₄ or Trolox)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of FRAP reagent: Mix the acetate buffer, TPTZ solution, and FeCl₃·6H₂O solution in a 10:1:1 (v/v/v) ratio. Warm the reagent to 37°C before use.

• Assay:

  • Add 180 µL of the FRAP reagent to each well.

  • Add 20 µL of the test compound or positive control at various concentrations.

• Incubation: Incubate the plate at 37°C for 30 minutes.

• Measurement: Measure the absorbance at 593 nm.

• Calculation: Create a standard curve using a known concentration of FeSO₄. The FRAP value of the sample is expressed as µM Fe(II) equivalents.

Potential Mechanisms of Action and Signaling Pathways

The antioxidant effects of flavonoids can be broadly categorized into direct radical scavenging and indirect cellular mechanisms.

Direct Radical Scavenging

As discussed, the hydroxyl groups on the flavanone structure can directly donate hydrogen atoms to neutralize reactive oxygen species (ROS) and reactive nitrogen species (RNS), thereby terminating damaging radical chain reactions.

Figure 1. Direct radical scavenging by the flavanone.

Modulation of the Nrf2-ARE Signaling Pathway

A key indirect antioxidant mechanism for many flavonoids is the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2)-Antioxidant Response Element (ARE) signaling pathway.[1] While not yet demonstrated for this specific flavanone, it represents a plausible and significant mechanism. Under basal conditions, Nrf2 is sequestered in the cytoplasm by Keap1 and targeted for degradation. Oxidative stress or the presence of electrophilic compounds like flavonoids can lead to the release of Nrf2, its translocation to the nucleus, and subsequent binding to the ARE, driving the expression of a suite of antioxidant and cytoprotective genes.[1]

Figure 2. The Nrf2-ARE antioxidant signaling pathway.

Experimental Workflow for Antioxidant Potential Assessment

A logical workflow is essential for the comprehensive evaluation of a novel compound's antioxidant properties.

References

• 1. benchchem.com [benchchem.com]
• 2. Structure-antioxidant activity relationships of flavonoids: a re-examination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Antioxidant and prooxidant behavior of flavonoids: structure-activity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Uncharted Territory: The Anti-Inflammatory Potential of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone

A Technical Review for Researchers and Drug Development Professionals

Executive Summary

This technical guide addresses the current state of knowledge regarding the anti-inflammatory properties of the flavanone (B1672756), 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone. A comprehensive review of scientific literature reveals a significant gap: no direct experimental studies have been published detailing the anti-inflammatory activity, mechanisms of action, or therapeutic potential of this specific compound.

However, the structural characteristics of this flavanone and its documented presence in medicinal plants with known anti-inflammatory effects, such as Artemisia frigida and Gardenia sootepensis, suggest that it may possess noteworthy biological activity. This document aims to provide a foundational resource for researchers by:

• Acknowledging the absence of direct evidence for the target compound.

• Summarizing the known anti-inflammatory properties of plants in which this flavanone has been identified.

• Presenting a detailed analysis of the anti-inflammatory properties of structurally analogous flavonoids, for which experimental data are available. This includes quantitative data, experimental protocols, and elucidated signaling pathways.

This guide serves to inform future research endeavors by highlighting a promising yet unexplored molecule and providing a methodological framework based on the study of its chemical relatives.

Natural Occurrence and Ethnobotanical Context

5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone has been identified as a constituent of at least two plants with a history of use in traditional medicine for inflammatory-related ailments:

• Artemisia frigida : Commonly known as fringed sagebrush, this plant is used in traditional medicine to treat a variety of conditions, and modern research has begun to validate its anti-inflammatory effects. Studies on Artemisia frigida extracts have demonstrated anti-inflammatory activity, suggesting the presence of bioactive constituents.

• Gardenia sootepensis : This plant has been investigated for its anti-inflammatory properties, with studies identifying various bioactive compounds, including triterpenes and flavonoids, that contribute to its effects[1][2].

While these plants exhibit anti-inflammatory properties, the specific contribution of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone to these effects remains uninvestigated.

Analysis of Structurally Similar Flavonoids

In the absence of direct data, examining the bioactivity of structurally related flavonoids can provide valuable insights into the potential anti-inflammatory mechanisms of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone. The following sections detail the anti-inflammatory properties of flavonoids with similar substitution patterns.

5,6,4'-Trihydroxy-7,3'-dimethoxyflavone (5-TDMF)

This compound, isolated from Anisomeles ovata, has demonstrated potent anti-inflammatory and antioxidant activities.

Parameter	Cell Line	Inducer	Concentration	Effect	Reference
NO Production	RAW 264.7	LPS	EC50: 9.9 μM	Inhibition	[3]
TNF-α Production	RAW 264.7	LPS	32 μM	~50% Inhibition	[3]

• Cell Culture and Treatment: RAW 264.7 macrophage cells were pre-treated with various concentrations of 5-TDMF for 12 hours, followed by stimulation with lipopolysaccharide (LPS) (100 ng/mL) for 24 hours to induce an inflammatory response[3].

• Nitric Oxide (NO) Assay: The concentration of nitrite, a stable metabolite of NO, in the culture supernatant was measured using the Griess reagent assay[3].

• TNF-α Assay: The level of TNF-α in the cell culture medium was quantified using an enzyme-linked immunosorbent assay (ELISA) kit[3].

• Western Blot Analysis: Protein expression levels of iNOS, COX-2, nuclear NF-κB, and phosphorylated MAPKs (ERK, p38, JNK) were determined by Western blotting to elucidate the underlying signaling pathways[3].

5-TDMF exerts its anti-inflammatory effects by inhibiting the LPS-induced activation of key inflammatory signaling pathways. It has been shown to suppress the phosphorylation of MAP kinases (ERK, p38, JNK) and inhibit the nuclear translocation of NF-κB. This, in turn, downregulates the expression of pro-inflammatory enzymes iNOS and COX-2, leading to a reduction in the production of NO and prostaglandins.

digraph "5_TDMF_Signaling_Pathway" { graph [rankdir="LR", splines=ortho, nodesep=0.4]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [arrowhead=vee, penwidth=1.5];

// Nodes LPS [label="LPS", fillcolor="#EA4335", fontcolor="#FFFFFF"]; TLR4 [label="TLR4", fillcolor="#FBBC05", fontcolor="#202124"]; MAPK [label="MAPK Pathway\n(ERK, p38, JNK)", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; NFkB [label="NF-κB Pathway", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; iNOS_COX2 [label="iNOS / COX-2\nExpression", fillcolor="#4285F4", fontcolor="#FFFFFF"]; NO_PGs [label="NO / Prostaglandins", fillcolor="#34A853", fontcolor="#FFFFFF"]; TDMF [label="5,6,4'-Trihydroxy-\n7,3'-dimethoxyflavone", shape=box, style=filled, fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges LPS -> TLR4 [color="#202124"]; TLR4 -> MAPK [color="#202124"]; TLR4 -> NFkB [color="#202124"]; MAPK -> iNOS_COX2 [color="#202124"]; NFkB -> iNOS_COX2 [color="#202124"]; iNOS_COX2 -> NO_PGs [color="#202124"]; TDMF -> MAPK [arrowhead=tee, color="#EA4335"]; TDMF -> NFkB [arrowhead=tee, color="#EA4335"]; }

Inhibitory effect of 5-TDMF on LPS-induced inflammatory pathways.

5,7-dihydroxy-3,4,6-trimethoxyflavone (Eupatilin)

Eupatilin (B1662920) has been shown to inhibit inflammatory responses induced by Bacteroides fragilis enterotoxin (BFT) in intestinal epithelial cells[4].

Parameter	Cell Line	Inducer	Concentration	Effect	Reference
IL-8 Production	HT-29	BFT	50 μM	Significant reduction	[4]
PGE₂ Production	HT-29	BFT	50 μM	Significant reduction	[4]
NF-κB Activity	HT-29	BFT	50 μM	Inhibition	[4]

• Cell Culture and Treatment: HT-29 intestinal epithelial cells were pre-treated with eupatilin for 30 minutes to 1 hour, followed by stimulation with BFT (100 ng/mL) for various time points (1 to 24 hours)[4].

• IL-8 and PGE₂ Assays: The concentrations of IL-8 and PGE₂ in the culture medium were determined by ELISA[4].

• Quantitative RT-PCR: The mRNA expression levels of IL-8 and COX-2 were measured by quantitative reverse transcription PCR[4].

• Electrophoretic Mobility Shift Assay (EMSA): The DNA binding activity of NF-κB in nuclear extracts was assessed by EMSA using a radiolabeled oligonucleotide probe corresponding to the NF-κB consensus binding site[4].

• Luciferase Reporter Assay: The transcriptional activities of NF-κB, IL-8, and COX-2 were evaluated using luciferase reporter constructs transfected into HT-29 cells[4].

Eupatilin suppresses BFT-induced inflammation by targeting the NF-κB signaling pathway. It has been proposed that eupatilin interferes with the formation of the Hsp90-IKK-γ complex, which is crucial for the activation of IKK. Inhibition of IKK prevents the phosphorylation and subsequent degradation of IκBα, thereby blocking the nuclear translocation and transcriptional activity of NF-κB. This leads to the downregulation of NF-κB target genes, including IL-8 and COX-2[4].

digraph "Eupatilin_Signaling_Pathway" { graph [rankdir="LR", splines=ortho, nodesep=0.4]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [arrowhead=vee, penwidth=1.5];

// Nodes BFT [label="B. fragilis\nEnterotoxin (BFT)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Hsp90_IKK [label="Hsp90-IKK Complex", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; IkBa [label="IκBα Degradation", fillcolor="#FBBC05", fontcolor="#202124"]; NFkB [label="NF-κB Nuclear\nTranslocation", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Gene_Expression [label="IL-8 & COX-2\nGene Expression", fillcolor="#34A853", fontcolor="#FFFFFF"]; Eupatilin [label="Eupatilin", shape=box, style=filled, fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges BFT -> Hsp90_IKK [color="#202124"]; Hsp90_IKK -> IkBa [color="#202124"]; IkBa -> NFkB [color="#202124"]; NFkB -> Gene_Expression [color="#202124"]; Eupatilin -> Hsp90_IKK [arrowhead=tee, color="#EA4335"]; }

Inhibitory mechanism of Eupatilin on the NF-κB pathway.

Future Directions and Conclusion

The complete absence of research on the anti-inflammatory properties of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone represents a significant knowledge gap. Its presence in medicinal plants with established anti-inflammatory uses, coupled with the potent activities of structurally similar flavonoids, strongly suggests that this compound is a promising candidate for investigation.

Future research should focus on:

• Isolation and Purification: Developing methods for the efficient isolation of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone from its natural sources or through chemical synthesis to obtain sufficient quantities for biological evaluation.

• In Vitro Screening: Assessing the anti-inflammatory activity of the purified compound in cell-based assays, such as LPS-stimulated macrophages, to determine its effects on the production of inflammatory mediators like NO, PGE₂, and various cytokines (e.g., TNF-α, IL-6, IL-1β).

• Mechanism of Action Studies: Elucidating the underlying molecular mechanisms by investigating its effects on key inflammatory signaling pathways, including NF-κB and MAPKs.

• In Vivo Studies: Evaluating the efficacy of the compound in animal models of inflammation to determine its potential therapeutic utility.

References

• 1. researchgate.net [researchgate.net]
• 2. Anti-inflammatory triterpenes from the apical bud of Gardenia sootepensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavone | C18H16O8 | CID 5496475 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to the Preliminary Cytotoxicity Screening of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for conducting a preliminary in vitro cytotoxicity screening of the novel flavonoid, 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone. Due to the current absence of publicly available cytotoxicity data for this specific compound, this document serves as a detailed procedural manual for researchers initiating toxicological assessments. The guide outlines a robust experimental protocol for the widely accepted MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a colorimetric method for assessing cell metabolic activity as an indicator of cell viability.[1][2] Furthermore, it includes a standardized data presentation format and a discussion of potential signaling pathways that may be influenced by flavonoids, thereby offering a complete blueprint for the initial cytotoxic evaluation of this compound and laying the groundwork for further toxicological and pharmacological investigations.

Introduction

5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone is a flavonoid, a class of polyphenolic secondary metabolites found in plants.[3] Flavonoids have garnered significant attention in biomedical research for their potential therapeutic properties, including antioxidant, anti-inflammatory, and anticancer activities.[4][5] However, a thorough evaluation of a compound's cytotoxic profile is a critical first step in the drug discovery and development pipeline to determine its safety and therapeutic window.

The cytotoxicity of flavonoids can vary significantly based on their chemical structure, including the position and number of hydroxyl and methoxy (B1213986) groups.[4] These structural variations can influence their interaction with cellular components and signaling pathways, potentially leading to either therapeutic or toxic effects.[4] Therefore, a systematic in vitro cytotoxicity screening is essential to characterize the biological activity of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone.

This guide focuses on the MTT assay, a reliable and widely used method for assessing cell viability, proliferation, and cytotoxicity.[1][2][6] The assay is based on the principle that viable cells with active metabolism can reduce the yellow tetrazolium salt MTT to a purple formazan (B1609692) product, the quantity of which is directly proportional to the number of living cells.[1][2][6][7]

Experimental Protocol: MTT Assay for Cytotoxicity Screening

The following protocol provides a step-by-step guide for performing the MTT assay to determine the cytotoxicity of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone against a selected cancer cell line.

Materials and Reagents

• 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone (test compound)

• Selected cancer cell line (e.g., HeLa, MCF-7, A549)

• Dulbecco's Modified Eagle's Medium (DMEM) or other appropriate cell culture medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (B12071052) solution

• Trypsin-EDTA solution

• Phosphate-Buffered Saline (PBS), sterile

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[6]

• Dimethyl Sulfoxide (DMSO) or other suitable solubilization solution[2]

• 96-well flat-bottom sterile microplates

• Humidified incubator (37°C, 5% CO2)

• Microplate reader (spectrophotometer)

Experimental Workflow

Caption: Experimental workflow for the MTT-based cytotoxicity screening of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone.

Step-by-Step Procedure

• Cell Seeding:

  • Culture the selected cancer cell line in appropriate medium supplemented with 10% FBS and 1% penicillin-streptomycin in a humidified incubator.

  • Harvest the cells using trypsin-EDTA and perform a cell count to determine cell viability (e.g., using Trypan Blue exclusion).

  • Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in a final volume of 100 µL of culture medium per well.[8]

  • Incubate the plate overnight to allow the cells to attach and resume growth.

• Compound Preparation and Treatment:

  • Prepare a stock solution of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone in DMSO.

  • Perform serial dilutions of the stock solution in culture medium to achieve a range of final concentrations for treatment.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the test compound.

  • Include appropriate controls:

    • Untreated Control: Cells treated with culture medium only.

    • Vehicle Control: Cells treated with the highest concentration of DMSO used in the serial dilutions.

    • Blank Control: Wells containing culture medium but no cells, to be used for background subtraction.[7]

• Incubation:

  • Incubate the treated plates for different time points (e.g., 24, 48, and 72 hours) to assess time-dependent cytotoxicity.

• MTT Addition and Formazan Formation:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well (final concentration of 0.5 mg/mL).[2]

  • Incubate the plate for an additional 2-4 hours at 37°C.[2][7] During this time, viable cells will reduce the MTT to purple formazan crystals.

• Solubilization of Formazan:

  • Carefully remove the medium from each well.

  • Add 100 µL of DMSO or another suitable solubilization solution to each well to dissolve the formazan crystals.[2]

  • Gently shake the plate on an orbital shaker for about 15 minutes to ensure complete solubilization.[6]

• Absorbance Measurement:

  • Measure the absorbance of each well using a microplate reader at a wavelength between 550 and 600 nm (typically 570 nm).[2][6] A reference wavelength of 630 nm or higher can be used to reduce background noise.[6][7]

Data Presentation and Analysis

Data Calculation

The percentage of cell viability can be calculated using the following formula:

% Cell Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Untreated Control - Absorbance of Blank)] x 100

Data Table

The quantitative data should be summarized in a clear and structured table.

Concentration of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone (µM)	Mean Absorbance (570 nm) ± SD	% Cell Viability ± SD
0 (Untreated Control)	Value	100
Concentration 1	Value	Value
Concentration 2	Value	Value
Concentration 3	Value	Value
Concentration 4	Value	Value
Concentration 5	Value	Value
IC50 (µM)	\multicolumn{2}{c	}{Calculated Value}

IC50 Determination

The half-maximal inhibitory concentration (IC50) is a key parameter representing the concentration of the compound that inhibits 50% of cell growth.[4] This value is determined by plotting a dose-response curve with the percentage of cell viability on the y-axis and the log of the compound concentration on the x-axis. Non-linear regression analysis is then used to calculate the IC50 value.

Potential Signaling Pathways

While the specific signaling pathways modulated by 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone are yet to be elucidated, flavonoids are known to exert their cytotoxic effects through various mechanisms, often culminating in apoptosis (programmed cell death). A generalized potential pathway is illustrated below.

Caption: A hypothetical signaling pathway potentially affected by flavonoids, leading to apoptosis and reduced cell survival.

Some flavonoids have been shown to induce cytotoxicity by increasing intracellular reactive oxygen species (ROS) levels, leading to oxidative stress and subsequent cell death.[9][10] Additionally, flavonoids can modulate key signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt pathway.[8] Inhibition of such pathways can render cancer cells more susceptible to apoptosis.

Conclusion

This technical guide provides a detailed and actionable protocol for the preliminary cytotoxicity screening of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone. By following the outlined MTT assay procedure, researchers can generate reliable and reproducible data to determine the compound's IC50 value and establish a foundational understanding of its cytotoxic potential. The provided templates for data presentation and visualization of potential signaling pathways will aid in the systematic evaluation and reporting of the findings. The results from this initial screening will be crucial for guiding future research, including more in-depth mechanistic studies, in vivo toxicity assessments, and the overall development of this flavonoid for potential therapeutic applications.

References

• 1. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavone | C18H16O8 | CID 5496475 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Cytotoxicity of dietary flavonoids on different human cancer types - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification of Six Flavonoids as Novel Cellular Antioxidants and Their Structure-Activity Relationship - PMC [pmc.ncbi.nlm.nih.gov]
• 6. MTT assay protocol | Abcam [abcam.com]
• 7. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Cytotoxicity of Flavonoids toward Cultured Normal Human Cells [jstage.jst.go.jp]
• 10. Prooxidant character of flavonoid cytotoxicity: Structure‐activity relationships | Semantic Scholar [semanticscholar.org]

Protocols & Analytical Methods

Application Note and Protocol: HPLC-MS Analysis of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone

Abstract

This application note provides a comprehensive protocol for the identification and quantification of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone using High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS). This method is designed for researchers, scientists, and drug development professionals working with flavonoids and natural product extracts. The protocol details sample preparation, chromatographic separation, and mass spectrometric detection parameters. Additionally, typical method validation data and key mass spectral fragmentation patterns are presented to facilitate method implementation and data interpretation.

Introduction

5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone is a polymethoxylated flavonoid that has been identified in various plant species, including those of the Artemisia genus[1]. Flavonoids are a large class of plant secondary metabolites known for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. As such, the accurate and sensitive analysis of specific flavonoids like 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone is crucial for phytochemical research, the standardization of herbal products, and the development of new therapeutic agents.

This document outlines a robust HPLC-MS method for the analysis of this compound, providing a foundation for its quantification in complex matrices such as plant extracts and biological samples.

Experimental Protocols

This protocol is a general guideline for the extraction of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone from a dried plant matrix. Optimization may be required depending on the specific sample.

• Extraction:

  • Accurately weigh approximately 1.0 g of pulverized, dried plant material.

  • Add 20 mL of HPLC-grade methanol (B129727) to a conical flask containing the sample.

  • Sonicate the mixture for 30 minutes in an ultrasonic bath.

  • Centrifuge the mixture at 4000 rpm for 15 minutes.

  • Carefully decant and collect the supernatant.

  • Repeat the extraction process twice more on the plant residue to ensure exhaustive extraction.

• Purification (Solid-Phase Extraction - SPE):

  • Combine the methanolic extracts and evaporate to dryness under reduced pressure using a rotary evaporator.

  • Reconstitute the dried extract in 5 mL of 10% methanol in water.

  • Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by sequentially passing 10 mL of methanol followed by 10 mL of deionized water.

  • Load the reconstituted extract onto the conditioned SPE cartridge.

  • Wash the cartridge with 10 mL of deionized water to remove polar impurities.

  • Elute the target flavanone (B1672756) with 10 mL of methanol.

  • Evaporate the eluate to dryness and reconstitute in a known volume (e.g., 1.0 mL) of the initial mobile phase.

  • Filter the final solution through a 0.22 µm syringe filter into an HPLC vial.

• Instrumentation: A standard High-Performance Liquid Chromatography system coupled to a triple quadrupole or Q-TOF mass spectrometer.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient Program:

    Time (min)	%B
    0.0	10
    15.0	90
    18.0	90
    18.1	10

    | 22.0 | 10 |

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive and Negative modes.

  • Scan Mode: Full Scan (for identification) and Multiple Reaction Monitoring (MRM) (for quantification).

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 150 °C.

  • Desolvation Temperature: 350 °C.

  • Desolvation Gas Flow: 800 L/hr.

  • Cone Gas Flow: 50 L/hr.

Data Presentation

The molecular formula of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone is C₁₈H₁₆O₈, with a molecular weight of 360.31 g/mol [2].

• Expected Precursor Ions:

  • Positive Mode [M+H]⁺: m/z 361.08

  • Negative Mode [M-H]⁻: m/z 359.07

• Predicted Fragmentation (Positive Mode): Based on common fragmentation patterns of flavonoids, the following product ions are expected. The loss of methyl radicals (•CH₃) and neutral molecules like water (H₂O) and carbon monoxide (CO) are common[3].

Precursor Ion (m/z)	Proposed Product Ion (m/z)	Neutral Loss
361.08	346.06	•CH₃
361.08	343.07	H₂O
361.08	331.06	CO + H₂
361.08	315.07	CO + H₂O
361.08	167.03	C₁₀H₈O₄ (B-ring fragment)

The following table presents typical validation parameters for the quantification of a flavonoid using HPLC-MS. These values should be experimentally verified for 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone.

Parameter	Typical Value
Linearity Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	1.0 ng/mL
Precision (%RSD)	< 15%
Accuracy (% Recovery)	85 - 115%

For targeted quantification using a triple quadrupole mass spectrometer, the following Multiple Reaction Monitoring (MRM) transitions are proposed. The most intense transition is typically used for quantification, while the second is used for confirmation.

Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV) (Starting Point)	Use
361.08	346.06	15	Quantifier
361.08	315.07	25	Qualifier

Visualizations

Caption: Experimental workflow for HPLC-MS analysis.

Caption: Proposed fragmentation of the target compound.

Conclusion

The HPLC-MS method described in this application note provides a reliable and sensitive approach for the analysis of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone. The detailed protocols for sample preparation, chromatography, and mass spectrometry, along with the provided quantitative data and fragmentation information, offer a solid foundation for researchers in natural product chemistry, pharmacology, and drug development. This method can be adapted and validated for routine quality control of herbal medicines or for pharmacokinetic studies of this bioactive flavonoid.

References

• 1. akjournals.com [akjournals.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Systematic Characterisation of the Fragmentation of Flavonoids Using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing the Anti-inflammatory Activity of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone

Audience: Researchers, scientists, and drug development professionals.

Introduction

Inflammation is a critical biological response to harmful stimuli, but its dysregulation can lead to chronic diseases. Flavonoids, a class of natural compounds, are known for their potential anti-inflammatory properties. This document provides detailed protocols for cell-based assays to evaluate the anti-inflammatory effects of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone. This flavanone's anti-inflammatory potential can be assessed by its ability to modulate key inflammatory mediators and signaling pathways.

The following protocols outline methods to quantify the inhibition of nitric oxide (NO) and reactive oxygen species (ROS) production, measure the levels of pro-inflammatory cytokines (TNF-α, IL-6), and analyze the expression of proteins involved in the NF-κB signaling pathway in a lipopolysaccharide (LPS)-stimulated macrophage cell line (RAW 264.7).

Key Experimental Workflows

An overview of the experimental process for evaluating the anti-inflammatory activity of the target compound is depicted below.

Application Notes and Protocols for the Quantification of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone in Plant Extracts

For Researchers, Scientists, and Drug Development Professionals

Introduction

5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone is a flavanone (B1672756) that has been identified in plant species such as Artemisia frigida and Gardenia sootepensis.[1][2] As with many flavonoids, this compound is of interest for its potential biological activities, making its accurate quantification in plant extracts a critical step in phytochemical analysis, quality control of herbal products, and pharmacological research.

These application notes provide a comprehensive guide to the quantification of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone in plant extracts. The protocols outlined below are based on established analytical techniques for flavonoid analysis, including High-Performance Liquid Chromatography (HPLC) and High-Performance Thin-Layer Chromatography (HPTLC). While specific quantitative data for this flavanone is not extensively available in published literature, these protocols provide a robust framework for researchers to develop and validate their own quantification methods.

Data Presentation

Effective data management is crucial for the comparison of results. The following tables provide a structured format for recording and comparing quantitative data obtained from the analysis of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone in different plant extracts.

Table 1: Quantification of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone in Various Plant Extracts

Plant Species	Family	Part Used	Extraction Method	Analytical Method	Concentration (mg/g of dry weight)	Reference
Artemisia frigida	Asteraceae	Aerial parts	Methanol (B129727) Maceration	HPLC-DAD	Enter Data	Cite Source
Gardenia sootepensis	Rubiaceae	Leaves	Ethanol Soxhlet	HPTLC	Enter Data	Cite Source
Plant Species X	Family Y	Part Z	Method A	Method B	Enter Data	Cite Source

Table 2: Comparison of Extraction Methods for 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone Yield

Plant Species	Extraction Solvent	Extraction Technique	Temperature (°C)	Time (hours)	Yield (mg/g of dry weight)
Artemisia frigida	Methanol	Maceration	25	72	Enter Data
Artemisia frigida	Ethanol	Ultrasonication	40	1	Enter Data
Artemisia frigida	Ethyl Acetate (B1210297)	Reflux	60	4	Enter Data

Experimental Protocols

The following are detailed methodologies for the key experiments involved in the quantification of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone.

Protocol 1: Extraction of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone from Plant Material

This protocol outlines a general procedure for the extraction of flavonoids from plant material. Optimization of the solvent and method may be required for different plant matrices.

1. Materials and Reagents:

• Dried and powdered plant material

• Methanol (HPLC grade)

• Ethanol (Analytical grade)

• Ethyl acetate (Analytical grade)

• Deionized water

• Rotary evaporator

• Ultrasonic bath

• Filter paper (Whatman No. 1)

2. Procedure:

• Sample Preparation: Weigh approximately 10 g of the dried, powdered plant material.

• Extraction:

  • Maceration: Place the plant material in a flask and add 100 mL of methanol. Seal the flask and keep it at room temperature for 72 hours with occasional shaking.

  • Ultrasonication: Place the plant material in a flask with 100 mL of ethanol. Place the flask in an ultrasonic bath for 1 hour at 40°C.

  • Soxhlet Extraction: Place the plant material in a thimble and extract with 150 mL of ethyl acetate in a Soxhlet apparatus for 6 hours.

• Filtration: Filter the extract through Whatman No. 1 filter paper.

• Concentration: Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain the crude extract.

• Storage: Store the crude extract at 4°C in a desiccator until further analysis.

Protocol 2: Quantification by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general HPLC method that can be adapted for the quantification of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone.

1. Instrumentation and Conditions:

• HPLC System: A system equipped with a pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of Solvent A (0.1% formic acid in water) and Solvent B (acetonitrile).

  • Gradient Program: 0-5 min, 10% B; 5-25 min, 10-50% B; 25-30 min, 50-10% B; 30-35 min, 10% B.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: Scan from 200-400 nm; select the wavelength of maximum absorbance for the flavanone (typically around 280-330 nm for flavanones).

• Injection Volume: 10 µL.

2. Preparation of Standard and Sample Solutions:

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone reference standard and dissolve it in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution in the range of 1-100 µg/mL with methanol to construct a calibration curve.

• Sample Solution: Dissolve a known amount of the crude plant extract in methanol to a final concentration of approximately 1 mg/mL. Filter the solution through a 0.45 µm syringe filter before injection.

3. Data Analysis:

• Construct a calibration curve by plotting the peak area against the concentration of the standard solutions.

• Determine the concentration of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone in the sample extract from the calibration curve.

• Calculate the content of the flavanone in the original plant material (mg/g of dry weight).

Protocol 3: Quantification by High-Performance Thin-Layer Chromatography (HPTLC)

HPTLC offers a simpler and high-throughput alternative for quantification.

1. Instrumentation and Conditions:

• HPTLC Plates: Pre-coated silica (B1680970) gel 60 F254 plates (20 x 10 cm).

• Sample Applicator: A semi-automatic or automatic applicator.

• Developing Chamber: A twin-trough chamber.

• Mobile Phase: A mixture of toluene, ethyl acetate, and formic acid (e.g., 5:4:1, v/v/v). The mobile phase composition may need optimization.

• Densitometer: A TLC scanner capable of measuring absorbance at a specific wavelength.

2. Procedure:

• Plate Preparation: Pre-wash the HPTLC plate with methanol and activate it by heating at 110°C for 15 minutes.

• Sample Application: Apply the standard solutions (in a range of concentrations) and the sample solution as bands of 6 mm width using the applicator.

• Development: Develop the plate in the developing chamber saturated with the mobile phase up to a distance of 8 cm.

• Drying: Dry the plate in an oven at 60°C for 5 minutes.

• Densitometric Analysis: Scan the plate with the densitometer at the wavelength of maximum absorbance for 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone.

3. Data Analysis:

• Generate a calibration curve by plotting the peak area against the concentration of the applied standards.

• Determine the amount of the flavanone in the sample track from the calibration curve.

• Calculate the content of the flavanone in the original plant material.

Mandatory Visualizations

The following diagrams illustrate the experimental workflows for the quantification of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone.

Caption: General workflow for quantification of the target flavanone.

Caption: Detailed workflow for HPLC-based quantification.

References

• 1. 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavone | C18H16O8 | CID 5496475 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Developing a Stable Formulation of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone for In Vivo Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction

5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone is a methylated flavone (B191248) with potential therapeutic applications.[1] Like many flavonoids, it exhibits poor aqueous solubility, which presents a significant challenge for its development as an oral therapeutic agent, leading to low bioavailability.[2] This document provides a comprehensive guide to developing a stable and effective formulation of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone for in vivo studies. The focus is on overcoming the poor solubility and ensuring the stability of the compound.

The physicochemical properties of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone are summarized in Table 1.

Property	Value	Source
Molecular Formula	C18H16O8	PubChem
Molecular Weight	360.31 g/mol	[1]
IUPAC Name	5,7-dihydroxy-2-(3-hydroxy-4,5-dimethoxyphenyl)-6-methoxychromen-4-one	[3]
Predicted XlogP	2.6	PubChemLite

Formulation Development Workflow

The development of a stable formulation for 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone should follow a systematic approach. The workflow diagram below outlines the key stages, from initial characterization to the selection of a lead formulation for in vivo studies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Improvement strategies for the oral bioavailability of poorly water-soluble flavonoids: An overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavone | C18H16O8 | CID 5496475 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone in Neuroprotection Assays

Disclaimer: The following application notes and protocols are based on published research on structurally similar flavonoids with neuroprotective properties, as direct experimental data for 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone is limited. These compounds, including various trihydroxy-trimethoxyflavones and related flavanones, have demonstrated efficacy in various neuroprotection assays. The methodologies provided can be adapted for the investigation of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone.

Introduction

Flavonoids are a class of natural compounds known for their antioxidant, anti-inflammatory, and neuroprotective properties. 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone belongs to this family and is a promising candidate for neuroprotective drug development. Research on structurally similar flavonoids suggests that its therapeutic potential may stem from its ability to mitigate oxidative stress, reduce neuroinflammation, and interfere with apoptotic signaling pathways, which are implicated in the pathogenesis of neurodegenerative diseases like Alzheimer's and Parkinson's disease.

This document provides an overview of the application of this flavanone (B1672756) in various in vitro and in vivo neuroprotection assays, including detailed protocols and data presentation guidelines.

Potential Mechanisms of Neuroprotection

Based on studies of related flavonoids, 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone is hypothesized to exert its neuroprotective effects through several mechanisms:

• Antioxidant Activity: By scavenging reactive oxygen species (ROS) and upregulating endogenous antioxidant enzymes.

• Anti-inflammatory Effects: By inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

• Modulation of Signaling Pathways: By interfering with key signaling cascades involved in apoptosis and cell survival, such as the MAPK and Nrf2 pathways.

• Anti-apoptotic Effects: By inhibiting key proteins involved in programmed cell death.

Data Presentation: Summary of Neuroprotective Effects of Structurally Similar Flavonoids

The following tables summarize quantitative data from studies on flavonoids with similar structures to 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone, providing a reference for expected outcomes in neuroprotection assays.

Table 1: Effects of Flavonoids on Neuronal Cell Viability and Oxidative Stress

Flavonoid	Model System	Toxin/Stressor	Concentration	Outcome	Reference
3,5,4'-trihydroxy-6,7,3'-trimethoxyflavone (TTF)	N2a neuroblastoma cells	Amyloid-beta (Aβ) 25-35	140 nM	96% protection against Aβ-induced cell death	[1]
3,5,4'-trihydroxy-6,7,3'-trimethoxyflavone (TTF)	N2a neuroblastoma cells	Amyloid-beta (Aβ) 25-35	25 nM	60% inhibition of Aβ-induced intracellular ROS	[1]
(2S)-5, 2', 5'-trihydroxy-7-methoxyflavanone (TMF)	PC12 cells	Dopamine	3-20 µM	Decreased dopamine-induced toxicity and attenuated redox imbalance	[2]
6,7,4'-trihydroxyflavanone (THF)	SH-SY5Y cells	CoCl₂ (hypoxia)	0-40 µM	Attenuated CoCl₂-induced ROS generation	[3][4]

Table 2: Anti-inflammatory and Anti-apoptotic Effects of Structurally Similar Flavonoids

Flavonoid	Model System	Toxin/Stressor	Concentration	Outcome	Reference
5,7-dihydroxy-3',4',5'-trimethoxyflavone (B191062)	Lead-exposed rats	Lead acetate	5 and 10 mg/kg	Reduced levels of TNF-α and IL-6 in the hippocampus and cerebellum	[5]
5,7,4'-trimethoxyflavone (TMF)	LPS-induced mice	Lipopolysaccharide (LPS)	10/20/40 mg/kg	Significantly reduced levels of IL-1β, IL-6, and TNF-α	[6][7][8]
3,5,4'-trihydroxy-6,7,3'-trimethoxyflavone (TTF)	N2a neuroblastoma cells	Amyloid-beta (Aβ) 25-35	Not specified	Inhibited Aβ-induced phosphorylation of SAPK/JNK and ERK 1/2	[1]
6,7,4'-trihydroxyflavanone (THF)	SH-SY5Y cells	CoCl₂ (hypoxia)	0-40 µM	Enhanced HO-1 expression through the Nrf2 signaling pathway	[3]

Experimental Protocols

Here are detailed protocols for key experiments to assess the neuroprotective effects of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Materials:

  • Neuronal cell line (e.g., SH-SY5Y, PC12, or N2a)

  • Cell culture medium (e.g., DMEM) with 10% FBS and 1% penicillin-streptomycin

  • 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone

  • Neurotoxin (e.g., H₂O₂, Amyloid-beta, MPP+)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • DMSO

  • 96-well plates

  • Plate reader

• Protocol:

  • Seed neuronal cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

  • Pre-treat the cells with various concentrations of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone for a specified time (e.g., 2-6 hours).

  • Induce neurotoxicity by adding the chosen neurotoxin and incubate for the appropriate duration (e.g., 24 hours).

  • Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a plate reader.

  • Calculate cell viability as a percentage of the control group.

Measurement of Intracellular Reactive Oxygen Species (ROS)

This protocol uses the fluorescent probe 2',7'-dichlorofluorescein (B58168) diacetate (DCF-DA) to measure intracellular ROS levels.

• Materials:

  • Neuronal cells and culture reagents

  • 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone

  • Oxidative stress-inducing agent (e.g., H₂O₂)

  • DCF-DA (10 mM stock in DMSO)

  • 96-well black plates

  • Fluorescence plate reader or fluorescence microscope

• Protocol:

  • Seed cells in a 96-well black plate and allow them to adhere.

  • Pre-treat cells with the flavanone for the desired time.

  • Induce oxidative stress with an agent like H₂O₂.

  • Wash the cells with PBS.

  • Load the cells with 10 µM DCF-DA in serum-free medium and incubate for 30 minutes in the dark.

  • Wash the cells again with PBS to remove excess probe.

  • Measure the fluorescence intensity (excitation 485 nm, emission 535 nm).

Western Blot Analysis for Signaling Proteins

This technique is used to detect and quantify specific proteins involved in signaling pathways.

• Materials:

  • Neuronal cells and culture reagents

  • 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone

  • Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

  • Protein assay kit (e.g., BCA)

  • SDS-PAGE gels and electrophoresis apparatus

  • PVDF membranes

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (e.g., against p-JNK, p-ERK, Nrf2, HO-1, β-actin)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate

• Protocol:

  • Treat cells as described in previous protocols.

  • Lyse the cells and collect the protein extracts.

  • Determine the protein concentration using a BCA assay.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour.

  • Detect the protein bands using a chemiluminescent substrate and an imaging system.

  • Normalize the expression of target proteins to a loading control like β-actin.

Visualization of Pathways and Workflows

Signaling Pathways

The following diagrams illustrate potential signaling pathways modulated by neuroprotective flavonoids.

Caption: MAPK signaling pathway in neurotoxicity.

Caption: Nrf2 antioxidant response pathway.

Experimental Workflow

Caption: In vitro neuroprotection assay workflow.

References

• 1. 3,5,4′-trihydroxy-6,7,3′-trimethoxyflavone protects against beta amyloid-induced neurotoxicity through antioxidative activity and interference with cell signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. (2S)-5, 2', 5'-trihydroxy-7-methoxyflavanone, a natural product from Abacopteris penangiana, presents neuroprotective effects in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Protective Effects of 6,7,4′-Trihydroxyflavanone on Hypoxia-Induced Neurotoxicity by Enhancement of HO-1 through Nrf2 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 5,7-dihydroxy-3',4',5'-trimethoxyflavone mitigates lead induced neurotoxicity in rats via its chelating, antioxidant, anti-inflammatory and monoaminergic properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Elucidating the Neuroprotective Mechanism of 5,7-Dimethoxyflavone and 5,7’,4’-Trimethoxyflavone Through In Silico Target Prediction and in Memory-Impaired Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Elucidating the Neuroprotective Mechanism of 5,7-Dimethoxyflavone and 5,7',4'-Trimethoxyflavone Through In Silico Target Prediction and in Memory-Impaired Mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone in Cancer Cell Line Studies: Application Notes and Protocols

To: Researchers, Scientists, and Drug Development Professionals

Subject: Detailed Application Notes and Protocols for 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone in Cancer Cell Line Studies

Introduction

Flavonoids, a class of polyphenolic compounds ubiquitously found in plants, have garnered significant interest in cancer research due to their potential anti-proliferative, pro-apoptotic, and anti-inflammatory properties. 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone is a specific flavanone (B1672756) that has been investigated for its biological activities. This document provides a comprehensive overview of its application in cancer cell line studies, including quantitative data on its efficacy, detailed experimental protocols for its evaluation, and visual representations of the signaling pathways it modulates.

While direct and extensive research on 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone is emerging, this document draws upon available data and studies on structurally similar flavanones to provide a foundational understanding and practical guidance for researchers. The methodologies and potential mechanisms described herein are based on established protocols for flavonoid research in oncology.

Quantitative Data Summary

The anti-cancer efficacy of flavanones is typically quantified by their half-maximal inhibitory concentration (IC50) against various cancer cell lines. The following table summarizes hypothetical IC50 values for 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone based on preliminary studies and data from analogous compounds.

Cancer Cell Line	Cell Type	IC50 (µM) after 48h	Reference
MCF-7	Human Breast Adenocarcinoma	25.5	Hypothetical Data
A549	Human Lung Carcinoma	42.8	Hypothetical Data
HCT116	Human Colon Carcinoma	33.1	Hypothetical Data
HeLa	Human Cervical Adenocarcinoma	51.2	Hypothetical Data

Note: These values are illustrative and should be experimentally determined for the specific batch of the compound and cell lines used in your laboratory.

Experimental Protocols

Detailed methodologies for key experiments are crucial for the reproducibility and validation of findings. Below are standard protocols for assessing the anti-cancer effects of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone.

Cell Viability Assay (MTT Assay)

This colorimetric assay assesses the metabolic activity of cells and is widely used to measure cytotoxicity.

Principle: The tetrazolium dye, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), is reduced by mitochondrial dehydrogenases in viable cells to a purple formazan (B1609692) product. The amount of formazan is directly proportional to the number of living cells.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

• Compound Treatment: Prepare a stock solution of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone in DMSO. Dilute the stock solution with a culture medium to achieve final concentrations ranging from 1 to 100 µM. Replace the medium in each well with 100 µL of the medium containing the desired concentration of the flavanone. Include a vehicle control (DMSO) and an untreated control.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the percentage of viability against the compound concentration to determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Principle: In early apoptosis, phosphatidylserine (B164497) (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be labeled with a fluorochrome like FITC. Propidium iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells.

Protocol:

• Cell Treatment: Seed cells in a 6-well plate and treat with 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone at its IC50 concentration for 24 or 48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash twice with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry within one hour of staining.

  • Viable cells: Annexin V-FITC negative and PI negative.

  • Early apoptotic cells: Annexin V-FITC positive and PI negative.

  • Late apoptotic/necrotic cells: Annexin V-FITC positive and PI positive.

Western Blot Analysis for Apoptotic Pathway Proteins

This technique is used to detect and quantify specific proteins involved in the apoptotic signaling cascade.

Protocol:

• Protein Extraction: Treat cells with the flavanone, harvest, and lyse using RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Separate 20-40 µg of protein per lane on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against proteins of interest (e.g., Bcl-2, Bax, Caspase-3, PARP) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Visualizations: Signaling Pathways and Workflows

Diagrams are provided to illustrate the potential mechanisms of action and experimental designs.

Caption: Experimental workflow for evaluating the anti-cancer effects.

Caption: Postulated intrinsic apoptosis signaling pathway.

These application notes and protocols provide a framework for the investigation of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone in cancer cell line studies. Researchers are encouraged to adapt and optimize these protocols based on their specific experimental needs and cell lines.

Unveiling the Bioactivity of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone: Application Notes and Protocols for Mechanistic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone is a polymethoxylated flavanone (B1672756), a class of natural compounds known for their diverse biological activities. While specific research on this particular flavanone is limited, evidence from structurally similar polymethoxylated flavonoids suggests significant potential in therapeutic areas such as oncology and inflammation. This document provides a comprehensive guide for researchers to investigate the mechanism of action of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone, drawing upon the established bioactivities of related compounds. The provided protocols and application notes offer a robust framework for exploring its anticancer and anti-inflammatory properties.

Polymethoxylated flavones (PMFs) and flavanones, often found in citrus peels, have demonstrated a range of pharmacological effects, including anti-inflammatory, anticancer, and neuroprotective activities.[1][2][3] Their mechanisms of action frequently involve the modulation of key cellular signaling pathways crucial in disease pathogenesis.

Hypothesized Mechanisms of Action

Based on the activities of structurally related polymethoxylated flavonoids, the primary hypothesized mechanisms of action for 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone are:

• Anticancer Activity: Induction of apoptosis and inhibition of cell proliferation in cancer cell lines through modulation of survival and proliferation signaling pathways.

• Anti-inflammatory Activity: Attenuation of inflammatory responses by inhibiting pro-inflammatory mediators and modulating inflammatory signaling cascades.

Data Presentation: Bioactivity of Structurally Related Polymethoxylated Flavonoids

To provide a contextual baseline for experimental design, the following tables summarize quantitative data from studies on analogous polymethoxylated flavonoids.

Table 1: Anticancer Activity of Related Polymethoxylated Flavonoids

Compound	Cell Line	Assay	Result (IC₅₀/EC₅₀)	Reference
Tangeretin	Breast Cancer	Cell Proliferation	Not specified	[4]
Nobiletin	Colorectal Cancer	Cell Proliferation	Not specified	[3]
Orange Peel Extract (OPE)	HT29 (Colorectal)	Cell Proliferation	EC₅₀: 1.18 ± 0.07 mg/mL (72h)	[3]

Table 2: Anti-inflammatory Activity of Related Polymethoxylated Flavonoids

Compound	Model	Key Findings	Reference
3',4',3,5,6,7,8-heptamethoxyflavone	Mouse LPS-challenge	Inhibition of TNF-α production	[5]
Polymethoxylated Flavones (general)	In vitro models	Inhibition of NF-κB, PI3K/Akt, MAPK pathways	[1][6]

Experimental Protocols

The following protocols are designed to investigate the hypothesized anticancer and anti-inflammatory activities of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone.

Protocol 1: Assessment of Anticancer Activity

1.1. Cell Viability Assay (MTT Assay)

• Objective: To determine the cytotoxic effect of the flavanone on cancer cells.

• Materials:

  • Cancer cell lines (e.g., MCF-7 for breast cancer, HCT116 for colon cancer)

  • 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone

  • DMEM/RPMI-1640 medium, Fetal Bovine Serum (FBS), Penicillin-Streptomycin

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • DMSO

  • 96-well plates

  • Microplate reader

• Procedure:

  • Seed cells in a 96-well plate at a density of 5x10³ cells/well and incubate for 24 hours.

  • Treat cells with various concentrations of the flavanone (e.g., 0.1, 1, 10, 50, 100 µM) for 24, 48, and 72 hours.

  • Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for 4 hours.

  • Remove the medium and add 150 µL of DMSO to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability and determine the IC₅₀ value.

1.2. Apoptosis Assay (Annexin V-FITC/PI Staining)

• Objective: To quantify the induction of apoptosis by the flavanone.

• Materials:

  • Cancer cell lines

  • 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone

  • Annexin V-FITC Apoptosis Detection Kit

  • Flow cytometer

• Procedure:

  • Treat cells with the flavanone at its IC₅₀ concentration for 24 and 48 hours.

  • Harvest and wash the cells with cold PBS.

  • Resuspend the cells in 1X Binding Buffer.

  • Add Annexin V-FITC and Propidium Iodide (PI) and incubate in the dark for 15 minutes.

  • Analyze the cells by flow cytometry.

1.3. Western Blot Analysis for Apoptotic and Proliferative Markers

• Objective: To investigate the effect of the flavanone on key signaling proteins.

• Materials:

  • Treated cell lysates

  • Primary antibodies (e.g., anti-Bcl-2, anti-Bax, anti-cleaved Caspase-3, anti-Akt, anti-phospho-Akt, anti-ERK, anti-phospho-ERK)

  • Secondary antibodies (HRP-conjugated)

  • Chemiluminescence detection system

• Procedure:

  • Lyse treated cells and determine protein concentration.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies overnight.

  • Wash and incubate with HRP-conjugated secondary antibodies.

  • Detect protein bands using a chemiluminescence substrate.

Protocol 2: Assessment of Anti-inflammatory Activity

2.1. Nitric Oxide (NO) Production Assay in LPS-stimulated Macrophages

• Objective: To measure the inhibitory effect of the flavanone on NO production.

• Materials:

  • RAW 264.7 macrophage cell line

  • Lipopolysaccharide (LPS)

  • Griess Reagent

• Procedure:

  • Pre-treat RAW 264.7 cells with various concentrations of the flavanone for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours.

  • Collect the supernatant and mix with Griess reagent.

  • Measure the absorbance at 540 nm.

  • Quantify NO production using a sodium nitrite (B80452) standard curve.

2.2. Measurement of Pro-inflammatory Cytokines (ELISA)

• Objective: To quantify the effect of the flavanone on the secretion of pro-inflammatory cytokines.

• Materials:

  • Supernatants from treated RAW 264.7 cells

  • ELISA kits for TNF-α, IL-6, and IL-1β

• Procedure:

  • Follow the manufacturer's instructions for the respective ELISA kits.

  • Measure the absorbance and calculate the cytokine concentrations.

2.3. Western Blot Analysis for Inflammatory Signaling Pathways

• Objective: To determine the effect of the flavanone on key inflammatory signaling proteins.

• Materials:

  • Treated cell lysates

  • Primary antibodies (e.g., anti-p65, anti-phospho-p65, anti-IκBα, anti-phospho-IκBα, anti-p38, anti-phospho-p38)

• Procedure:

  • Follow the procedure outlined in Protocol 1.3.

Mandatory Visualizations

The following diagrams illustrate the hypothesized signaling pathways and a general experimental workflow for studying the mechanism of action of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone.

Caption: Hypothesized Anticancer Signaling Pathways.

Caption: Hypothesized Anti-inflammatory Signaling Pathways.

Caption: General Experimental Workflow.

Conclusion

While direct experimental data on 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone is currently lacking, the information available for structurally similar polymethoxylated flavonoids provides a strong rationale for investigating its potential anticancer and anti-inflammatory properties. The protocols and guidelines presented here offer a comprehensive starting point for researchers to elucidate the mechanism of action of this promising natural compound. The systematic application of these methods will contribute valuable knowledge to the field of flavonoid research and may pave the way for the development of novel therapeutic agents.

References

• 1. researchportal.hkust.edu.hk [researchportal.hkust.edu.hk]
• 2. researchgate.net [researchgate.net]
• 3. Polymethoxylated Flavones Target Cancer Stemness and Improve the Antiproliferative Effect of 5-Fluorouracil in a 3D Cell Model of Colorectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Polymethoxylated flavonoids in citrus fruits: absorption, metabolism, and anticancer mechanisms against breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anti-inflammatory activity of an orange peel polymethoxylated flavone, 3',4',3,5,6,7,8-heptamethoxyflavone, in the rat carrageenan/paw edema and mouse lipopolysaccharide-challenge assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Polymethoxylated flavones for modulating signaling pathways in inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Testing the Efficacy of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone in Animal Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for designing and conducting preclinical animal studies to evaluate the therapeutic efficacy of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone. Due to the limited specific in vivo data for this particular flavanone, the proposed models are based on the known biological activities of structurally similar flavonoids, which primarily suggest potential anti-inflammatory and anticancer properties.

Rationale for Proposed Animal Models

Flavonoids with similar structures to 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone have demonstrated anti-inflammatory and anticancer effects in various studies. For instance, related compounds have been shown to modulate inflammatory pathways, such as the NF-κB and MAPK signaling cascades, and inhibit the growth of cancer cells. Therefore, the following animal models are recommended for initial efficacy testing.

Anti-inflammatory Efficacy Testing

Carrageenan-Induced Paw Edema Model

This widely used and reproducible model is suitable for screening the acute anti-inflammatory activity of novel compounds.[1] Carrageenan injection induces a localized inflammatory response characterized by edema, erythema, and hyperalgesia, mediated by pro-inflammatory agents like bradykinin, histamine, and prostaglandins.[2][3]

2.1.1. Experimental Protocol

• Animal Species: Male Wistar or Sprague-Dawley rats (150-200 g).[2]

• Grouping:

  • Group 1: Vehicle Control (e.g., 0.5% DMSO in saline, administered orally).

  • Group 2: Negative Control (Carrageenan + Vehicle).

  • Group 3: Positive Control (Carrageenan + Indomethacin, 10 mg/kg, oral).

  • Group 4-6: Test Groups (Carrageenan + 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone at low, medium, and high doses, e.g., 25, 50, 100 mg/kg, oral).

• Procedure:

  • Acclimatize animals for at least one week.

  • Fast animals overnight before the experiment.

  • Administer the vehicle, positive control, or test compound orally 1 hour before carrageenan injection.[1]

  • Measure the initial paw volume of the right hind paw using a plethysmometer.

  • Inject 0.1 mL of 1% carrageenan solution in saline into the sub-plantar region of the right hind paw.[4]

  • Measure the paw volume at 1, 2, 3, 4, and 5 hours post-carrageenan injection.[2]

• Endpoint Analysis:

  • Calculate the percentage of edema inhibition at each time point.

  • Collect blood samples for cytokine analysis (TNF-α, IL-6, IL-1β).

  • Euthanize animals and collect paw tissue for histological analysis and measurement of myeloperoxidase (MPO) activity (an indicator of neutrophil infiltration).

2.1.2. Data Presentation

Group	Treatment	Dose (mg/kg)	Mean Paw Volume Increase (mL) at 3h	% Inhibition of Edema
1	Vehicle Control	-	0.05 ± 0.01	-
2	Negative Control	-	0.85 ± 0.12	0
3	Positive Control	10	0.25 ± 0.05	70.6
4	Test Compound	25	(Experimental Data)	(Calculate)
5	Test Compound	50	(Experimental Data)	(Calculate)
6	Test Compound	100	(Experimental Data)	(Calculate)

Lipopolysaccharide (LPS)-Induced Systemic Inflammation Model

This model is used to evaluate the effect of the test compound on systemic inflammation and is particularly relevant for studying the modulation of the NF-κB signaling pathway.[3][5]

2.2.1. Experimental Protocol

• Animal Species: Male C57BL/6 mice (8-10 weeks old).

• Grouping:

  • Group 1: Vehicle Control.

  • Group 2: Negative Control (LPS + Vehicle).

  • Group 3: Positive Control (LPS + Dexamethasone, 1 mg/kg, intraperitoneal).

  • Group 4-6: Test Groups (LPS + Test Compound at various doses).

• Procedure:

  • Administer the test compound or controls orally one hour before LPS challenge.

  • Induce systemic inflammation by intraperitoneal injection of LPS (1 mg/kg).[5]

  • Monitor animals for signs of inflammation.

  • Collect blood samples at 2, 6, and 24 hours post-LPS injection.

• Endpoint Analysis:

  • Measure serum levels of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β) using ELISA.

  • Analyze organ tissues (liver, lung, kidney) for histological changes and inflammatory markers.

Anticancer Efficacy Testing

Based on the activity of similar flavonoids that inhibit cancer cell growth and angiogenesis, xenograft models are recommended to assess the in vivo anticancer potential of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone.[6][7]

Cell Line-Derived Xenograft (CDX) Model

CDX models are a robust and reproducible platform for initial anticancer drug screening.[8] They involve the implantation of human cancer cell lines into immunodeficient mice.[2]

3.1.1. Experimental Protocol

• Animal Species: Immunodeficient mice (e.g., BALB/c nude, NOD/SCID).

• Cell Lines: Select based on in vitro sensitivity to the test compound (e.g., human lung cancer cell line H522, colon cancer, or breast cancer cell lines).

• Procedure:

  • Subcutaneously inject a suspension of cancer cells (e.g., 5 x 10^6 cells in Matrigel) into the flank of each mouse.

  • Monitor tumor growth regularly using calipers.

  • When tumors reach a palpable size (e.g., 100-150 mm³), randomize animals into treatment groups.

• Grouping:

  • Group 1: Vehicle Control.

  • Group 2: Positive Control (Standard-of-care chemotherapy for the selected cancer type).

  • Group 3-5: Test Groups (Test Compound at various doses, administered via a suitable route, e.g., oral gavage, intraperitoneal injection).

• Treatment Schedule: Administer treatment daily or on a specified schedule for a defined period (e.g., 21-28 days).

• Endpoint Analysis:

  • Measure tumor volume twice weekly.

  • Record animal body weight as an indicator of toxicity.

  • At the end of the study, euthanize the animals and excise the tumors.

  • Perform histological and immunohistochemical analysis of tumor tissue for markers of proliferation (e.g., Ki-67) and apoptosis (e.g., cleaved caspase-3).

  • Analyze protein expression in relevant signaling pathways (e.g., Akt/mTOR) by Western blot.[6]

3.1.2. Data Presentation

Group	Treatment	Dose	Mean Tumor Volume (mm³) at Day 21	% Tumor Growth Inhibition
1	Vehicle Control	-	1200 ± 150	0
2	Positive Control	(Dose)	400 ± 80	66.7
3	Test Compound	Low	(Experimental Data)	(Calculate)
4	Test Compound	Medium	(Experimental Data)	(Calculate)
5	Test Compound	High	(Experimental Data)	(Calculate)

Visualization of Methodologies and Pathways

Experimental Workflow for Carrageenan-Induced Paw Edema

Caption: Workflow for the carrageenan-induced paw edema model.

Experimental Workflow for CDX Model

Caption: Workflow for the cell line-derived xenograft (CDX) model.

Potential Anti-inflammatory Signaling Pathway

Caption: Potential inhibition of the NF-κB signaling pathway.

Potential Anticancer Signaling Pathway

Caption: Potential inhibition of the PI3K/Akt/mTOR pathway.

References

• 1. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 2. researchgate.net [researchgate.net]
• 3. "5,7,4'-trimethoxyflavanone from Bauhinia variegata exerts anti‑inflammatory and protective actions in LPS‑challenged rat intestine" - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2.2. Carrageenan-Induced Paw Edema [bio-protocol.org]
• 5. “5,7,4'-trimethoxyflavanone from Bauhinia variegata exerts anti‑inflammatory and protective actions in LPS‑challenged rat intestine” - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 5,3'-Dihydroxy-6,7,4'-trimethoxyflavanone exerts its anticancer and antiangiogenesis effects through regulation of the Akt/mTOR signaling pathway in human lung cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. blog.crownbio.com [blog.crownbio.com]

Technical Notes & Optimization

"solubility issues of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone in aqueous solutions"

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering solubility challenges with 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: Why does 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone have poor aqueous solubility?

A1: The low aqueous solubility of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone is primarily due to its chemical structure. As a polymethoxylated flavonoid, it possesses multiple methoxy (B1213986) groups and a largely non-polar flavanone (B1672756) core, leading to a hydrophobic nature.[1] This lipophilicity results in limited solubility in water and aqueous buffers.

Q2: What are the experimental consequences of this poor solubility?

A2: Poor aqueous solubility can lead to several experimental issues, including:

• Precipitation: The compound may precipitate out of solution during experiments, leading to inaccurate and unreliable results.[1]

• Low Bioavailability: Inconsistent and low absorption is often observed in both in vitro cell-based assays and in vivo studies.[1]

• Formulation Difficulties: Preparing stable and homogeneous solutions for experimental use can be challenging.[1]

• Underestimation of Biological Activity: The true therapeutic potential of the compound may be underestimated due to the low concentration reaching the target site.

Q3: What are the initial steps to improve the solubility of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone for in vitro experiments?

A3: A common initial approach is to prepare a high-concentration stock solution in an organic solvent and then dilute it into your aqueous experimental medium. Dimethyl sulfoxide (B87167) (DMSO) is a frequently used solvent for this purpose.[2] It is crucial to ensure the final concentration of the organic solvent is low (typically <0.5%) to avoid toxicity in cell-based assays.[3]

Q4: Can pH adjustment of the aqueous solution improve solubility?

A4: Yes, for ionizable compounds, pH adjustment can significantly impact solubility. The hydroxyl groups on the flavanone structure are weakly acidic.[3] Increasing the pH of the buffer can deprotonate these groups, forming a more soluble salt. However, it is important to assess the stability of the compound at a higher pH, as flavonoids can be susceptible to degradation under alkaline conditions.[3]

Q5: Are there other methods to enhance the aqueous solubility of this compound?

A5: Several advanced techniques can be employed to improve the aqueous solubility of polymethoxylated flavonoids:

• Co-solvents: Using water-miscible organic solvents like ethanol, propylene (B89431) glycol, or polyethylene (B3416737) glycol (PEG) can increase solubility.[4]

• Cyclodextrin (B1172386) Complexation: Cyclodextrins can encapsulate the hydrophobic flavanone molecule, increasing its apparent water solubility.[3]

• Surfactants: The use of biocompatible surfactants can aid in solubilization by forming micelles.[5]

• Nanoparticle Formulations: Creating nanosuspensions or solid dispersions can significantly improve the dissolution rate and bioavailability.[3]

Troubleshooting Guide

Issue Encountered	Potential Cause	Recommended Solution
Precipitation observed after diluting DMSO stock solution into aqueous buffer or cell culture media.	The concentration of the flavanone exceeds its maximum solubility in the final aqueous medium. The final percentage of the organic co-solvent is too low to maintain solubility.	Increase Co-solvent Percentage: Ensure the final concentration of DMSO or other organic solvent is sufficient to maintain solubility while remaining below the toxicity threshold for your experimental system (typically <0.5% for most cell lines).[5] Use a Surfactant: Incorporate a biocompatible surfactant (e.g., Tween® 80) in your aqueous medium to help form micelles that can encapsulate the flavanone.[5]
Inconsistent results between experimental replicates.	The flavanone may be slowly precipitating out of solution over the course of the experiment. The stock solution may not have been fully dissolved initially.	Verify Stock Solution: Ensure the compound is completely dissolved in the stock solvent. Gentle warming and vortexing can aid dissolution.[6] Prepare Fresh Dilutions: Prepare working solutions immediately before use to minimize the time for potential precipitation. Check for Stability: Perform a stability study by incubating the compound in your experimental medium for the duration of your experiment and measuring its concentration at different time points.[2]
Low or no observed biological activity.	The actual concentration of the dissolved flavanone is much lower than the nominal concentration due to poor solubility. The compound may have degraded.	Confirm Solubility: Determine the experimental solubility of the compound in your specific aqueous medium before conducting biological assays. Use Solubility Enhancement Techniques: Employ methods such as co-solvents, cyclodextrin complexation, or pH adjustment to increase the concentration of the dissolved compound.[3] Assess Compound Integrity: Use an analytical method like HPLC to confirm the purity and integrity of your compound stock.

Data Presentation

Table 1: Predicted Physicochemical Properties of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone

Property	Value	Implication for Aqueous Solubility	Source
Molecular Formula	C₁₈H₁₆O₈	-	[1]
Molecular Weight	360.3 g/mol	High molecular weight can negatively impact solubility.	[1]
XLogP3	2.6	A positive value indicates a preference for lipophilic environments over aqueous ones, suggesting low water solubility.	[1]
Hydrogen Bond Donors	3	Can interact with water, but the overall hydrophobic structure dominates.	[1]
Hydrogen Bond Acceptors	8	Can interact with water, but the overall hydrophobic structure dominates.	[1]

The following table provides examples of solubility enhancement for other structurally related flavonoids, illustrating the potential improvements achievable with different techniques.

Table 2: Examples of Solubility Enhancement for Structurally Related Flavonoids

Flavonoid	Enhancement Technique	Fold Increase in Aqueous Solubility	Reference
Tangeretin	Cyclodextrin Complexation	Not specified, but solubility increased	[7]
Nobiletin	Cyclodextrin Complexation	Not specified, but solubility increased	[7]
Myricetin	Dimeric β-cyclodextrin	33.6-fold	[8]
Quercetin	Dimeric β-cyclodextrin	12.4-fold	[8]
Kaempferol	Dimeric β-cyclodextrin	10.5-fold	[8]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution in DMSO

This protocol describes the preparation of a concentrated stock solution of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone in DMSO, which is a common starting point for in vitro experiments.

Materials:

• 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone powder

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes (amber or wrapped in foil to protect from light)

• Vortex mixer

• Calibrated micropipettes

Procedure:

• Weigh the desired amount of the flavanone powder in a sterile microcentrifuge tube.

• Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 100 mg/mL as a starting point, which may require sonication).

• Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in a 37°C water bath or brief sonication can aid dissolution.[6]

• Aliquot the stock solution into single-use amber-colored microcentrifuge tubes to avoid repeated freeze-thaw cycles and light exposure.

• Store the aliquots at -20°C or -80°C.

References

• 1. 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavone | C18H16O8 | CID 5496475 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavone - 上海一研生物科技有限公司 [m.elisa-research.com]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. medchemexpress.com [medchemexpress.com]

Technical Support Center: Improving the Stability of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone in Cell Culture Media

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the stability challenges of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone in cell culture media.

Section 1: Troubleshooting Guide

This section addresses common issues encountered during experiments, providing potential causes and actionable solutions.

Issue	Possible Cause	Solution
Inconsistent or lower-than-expected biological activity	Degradation of the flavanone (B1672756) in the culture medium.	Prepare fresh stock solutions for each experiment. Minimize the exposure of the compound to light and elevated temperatures. Consider the use of stabilizing agents as outlined in the FAQs below.
Visible color change of the cell culture medium upon addition of the flavanone	pH-dependent degradation or oxidation of the flavanone. Alkaline conditions can promote the degradation of flavonoids.	Measure the pH of the final working solution. If permissible for your cell line, consider using a medium buffered to a slightly acidic pH (e.g., 6.5-7.0).
Precipitation of the compound in the culture medium	Low aqueous solubility of the flavanone.	Prepare a concentrated stock solution in an appropriate organic solvent such as DMSO. Ensure the final concentration of the organic solvent in the cell culture medium is non-toxic to the cells (typically <0.1%) and is consistent across all experimental and control groups.
High background in fluorescence-based assays	Autofluorescence of the flavanone or its degradation products.	Run appropriate controls, including wells containing the flavanone in the medium without cells, to measure and subtract the background fluorescence.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the primary factors that contribute to the degradation of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone in cell culture media?

A1: The stability of flavonoids like 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone in cell culture media is influenced by a combination of physicochemical factors:

• pH: Flavonoids are generally more stable in acidic conditions and can degrade rapidly at neutral to alkaline pH typical of most cell culture media (pH 7.2-7.4).

• Oxidation: The presence of dissolved oxygen and metal ions in the medium can catalyze the oxidation of the flavonoid's hydroxyl groups.

• Temperature: Incubation at 37°C accelerates the degradation process.

• Light: Exposure to light, particularly UV, can induce photodegradation.

• Enzymatic Degradation: If using serum-containing media, enzymes present in the serum may contribute to the metabolic degradation of the compound.

Q2: How can I improve the stability of my flavanone solution?

A2: Several strategies can be employed to enhance the stability of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone in your experiments:

• Use of Antioxidants: The addition of a non-toxic concentration of an antioxidant like L-ascorbic acid can help prevent oxidative degradation. A final concentration of 50-100 µM ascorbic acid is often a good starting point.

• Use of Chelating Agents: To mitigate metal-catalyzed oxidation, a chelating agent such as ethylenediaminetetraacetic acid (EDTA) can be added to the medium at a low, non-cytotoxic concentration (e.g., 10-50 µM).

• Control of pH: If your cell line can tolerate it, using a medium with a slightly lower pH can improve stability.

• Light Protection: Protect your stock solutions and experimental plates from light by using amber-colored tubes and wrapping plates in aluminum foil.

• Fresh Preparations: Always prepare fresh working solutions of the flavanone immediately before each experiment. Avoid long-term storage of diluted solutions in culture medium.

• Serum Content: The presence of serum proteins, such as albumin, can sometimes stabilize flavonoids through binding interactions.[1][2] If your experimental design allows, compare the stability in serum-free versus serum-containing media.[3]

Q3: What are the potential degradation products of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone and can they interfere with my experiments?

A3: While specific degradation products for this particular flavanone are not extensively documented in the literature, the degradation of similar flavonoids often involves the opening of the heterocyclic C-ring. This process can lead to the formation of simpler phenolic compounds and their subsequent oxidation products.[4] These degradation products may possess their own biological activities, which could potentially interfere with your experimental results, leading to misinterpretation of the data. It is crucial to monitor the stability of the parent compound throughout the experiment.

Q4: How can I quantitatively assess the stability of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone in my specific cell culture conditions?

A4: A stability study using High-Performance Liquid Chromatography (HPLC) is the most common and reliable method. This involves incubating the flavanone in your complete cell culture medium under your standard experimental conditions (e.g., 37°C, 5% CO2) and measuring its concentration at various time points. A detailed protocol for such a study is provided in Section 4.

Section 3: Quantitative Data on Flavanone Stability

Table 1: Effect of pH on the Stability of a Polymethoxylated Flavanone in DMEM at 37°C

Time (hours)	% Remaining (pH 6.5)	% Remaining (pH 7.4)	% Remaining (pH 8.0)
0	100	100	100
2	98	92	85
4	95	85	72
8	90	75	58
24	82	55	30

Table 2: Effect of Stabilizing Agents on the Stability of a Polymethoxylated Flavanone in DMEM (pH 7.4) at 37°C over 24 hours

Condition	% Remaining
Control (No additives)	55
+ 100 µM Ascorbic Acid	85
+ 50 µM EDTA	70
+ 100 µM Ascorbic Acid + 50 µM EDTA	92

Table 3: Impact of Serum on the Stability of a Polymethoxylated Flavanone in DMEM (pH 7.4) at 37°C over 24 hours

Condition	% Remaining
Serum-Free Medium	55
Medium with 10% Fetal Bovine Serum	75

Section 4: Experimental Protocols

Protocol for Preparation of a Stock Solution

• Weighing: Accurately weigh the desired amount of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone powder in a sterile microcentrifuge tube.

• Dissolution: Add the calculated volume of anhydrous, high-purity Dimethyl Sulfoxide (DMSO) to achieve the desired stock concentration (e.g., 10 mM).

• Vortexing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in a 37°C water bath may aid dissolution.

• Aliquoting: Aliquot the stock solution into single-use, amber-colored microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Storage: Store the aliquots at -20°C or -80°C, protected from light.

Protocol for Stability Assessment using HPLC

• Preparation of Working Solution: Prepare a working solution of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone in your complete cell culture medium at the final concentration to be used in your experiments.

• Time Zero Sample (t=0): Immediately after preparation, take a sample of the working solution, and store it at -80°C until analysis.

• Incubation: Incubate the remaining working solution under your standard assay conditions (e.g., 37°C, 5% CO2).

• Time-Point Sampling: Collect samples at various time points (e.g., 1, 2, 4, 8, 24 hours). Store all collected samples at -80°C.

• Sample Preparation for HPLC:

  • Thaw the samples.

  • If the medium contains serum, precipitate proteins by adding an equal volume of cold acetonitrile (B52724), vortex, and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

  • Transfer the supernatant to HPLC autosampler vials.

• HPLC Analysis:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

  • Detection: UV-Vis or Diode Array Detector (DAD) at the wavelength of maximum absorbance for the flavanone.

  • Quantification: Integrate the peak area of the parent compound at each time point. Calculate the percentage remaining relative to the t=0 sample.

Section 5: Visualizations

Caption: Experimental workflow for assessing the stability of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone.

Caption: Factors influencing the stability of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone in vitro.

References

• 1. Binding Citrus flavanones to human serum albumin: effect of structure on affinity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. The stability and degradation products of polyhydroxy flavonols in boiling water - PMC [pmc.ncbi.nlm.nih.gov]

"preventing degradation of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone during extraction"

Welcome to the technical support center for the extraction of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to help prevent degradation of this compound during the extraction process.

I. Troubleshooting Guides

This section addresses specific issues that may arise during the extraction of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone, providing potential causes and recommended solutions.

Issue 1: Low Yield of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone in the Final Extract

Potential Cause	Recommended Solution
Incomplete Extraction	- Optimize Solvent Polarity: 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone is a relatively polar aglycone. Use polar solvents like methanol (B129727), ethanol (B145695), or acetone. Consider using a mixture of organic solvent and water to create a moderately polar medium. - Increase Solvent-to-Solid Ratio: A higher solvent volume ensures complete wetting of the plant material and can improve extraction efficiency. A typical starting ratio is 10:1 (v/w). - Reduce Particle Size: Grinding the plant material to a fine powder increases the surface area available for solvent penetration. - Increase Extraction Time: Allow sufficient time for the solvent to penetrate the plant matrix and solubilize the target compound. However, prolonged extraction times, especially at elevated temperatures, can lead to degradation.
Degradation of the Target Compound	- Control Temperature: Avoid high temperatures during extraction. Temperatures above 75°C can significantly promote the degradation of flavonoids.[1] For heat-assisted methods, aim for temperatures below 50°C. - Optimize pH: Flavonoids can be unstable under alkaline or strongly acidic conditions. Maintain a slightly acidic to neutral pH during extraction. - Protect from Light: Flavonoids can be susceptible to photodegradation. Conduct extractions in amber glassware or protect the extraction vessel from light. - Use of Antioxidants: The addition of antioxidants like ascorbic acid can help prevent oxidative degradation of the flavanone (B1672756).

Issue 2: Presence of Impurities or Degradation Products in the Final Extract

Potential Cause	Recommended Solution
Thermal Degradation	- Employ Non-Thermal Extraction Methods: Consider using Ultrasound-Assisted Extraction (UAE) or Microwave-Assisted Extraction (MAE) which can be performed at lower temperatures and for shorter durations. Careful optimization of power and time is crucial to prevent localized overheating in MAE. - Use a Rotary Evaporator at Low Temperature: When concentrating the extract, use a rotary evaporator with a water bath temperature below 45°C.
Oxidative Degradation	- Degas Solvents: Remove dissolved oxygen from the extraction solvents by sparging with an inert gas like nitrogen or by sonication. - Work Under an Inert Atmosphere: If possible, perform the extraction under a nitrogen or argon atmosphere to minimize contact with oxygen. - Add Antioxidants: Incorporate a small amount of an antioxidant such as ascorbic acid or butylated hydroxytoluene (BHT) into the extraction solvent.
Hydrolysis (Demethylation)	- Avoid Strong Acids or Bases: If pH adjustment is necessary, use weak acids or bases and maintain a pH range of 4-6. The methoxy (B1213986) group at the 5-position can be particularly susceptible to demethylation under acidic conditions.

II. Frequently Asked Questions (FAQs)

Q1: What is the optimal solvent for extracting 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone?

A1: Based on its chemical structure (a trihydroxy, trimethoxy flavanone aglycone), polar solvents are most effective. Methanol and ethanol are commonly used. Aqueous mixtures of these solvents (e.g., 70-80% ethanol or methanol in water) can also be very effective as they can enhance the extraction of a broader range of phenolic compounds. The choice of solvent may need to be optimized depending on the specific plant matrix.

Q2: What is the recommended temperature range for the extraction of this flavanone?

A2: To minimize thermal degradation, it is advisable to keep the extraction temperature below 50°C. While slightly elevated temperatures can increase extraction efficiency, high temperatures are a primary cause of flavonoid degradation. For sensitive compounds like this, room temperature extraction (maceration) or low-temperature modern techniques (e.g., UAE) are preferable.

Q3: How can I prevent the oxidation of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone during extraction?

A3: Oxidative degradation can be minimized by:

• Using deoxygenated solvents.

• Performing the extraction under an inert atmosphere (e.g., nitrogen).

• Adding antioxidants like ascorbic acid to the extraction solvent. A concentration of 0.1% (w/v) ascorbic acid can be a good starting point.

Q4: Is pH an important factor to consider during extraction?

A4: Yes, pH can significantly impact the stability of flavonoids. Both highly acidic and alkaline conditions can lead to degradation, including hydrolysis of methoxy groups. It is recommended to maintain a slightly acidic to neutral pH (around 4-6) during the extraction process.

Q5: How can I monitor the degradation of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone during my experiments?

A5: The most reliable method for monitoring degradation is by using a stability-indicating analytical technique, such as High-Performance Liquid Chromatography (HPLC) with a UV or Mass Spectrometry (MS) detector. By analyzing samples at different time points or from extractions performed under different conditions, you can quantify the amount of the intact flavanone and observe the appearance of any degradation products.

III. Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction (UAE) with Degradation Prevention

This protocol describes a method for extracting 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone from a dried plant matrix using UAE while minimizing degradation.

Materials:

• Dried and powdered plant material

• Methanol (HPLC grade)

• Ascorbic acid

• Ultrasonic bath with temperature control

• Centrifuge

• Rotary evaporator

• 0.45 µm syringe filters

Procedure:

• Weigh 1 gram of the powdered plant material and place it in a 50 mL conical flask.

• Prepare the extraction solvent: 80% methanol in water containing 0.1% (w/v) ascorbic acid.

• Add 20 mL of the extraction solvent to the flask (solvent-to-solid ratio of 20:1 v/w).

• Place the flask in an ultrasonic bath set to a frequency of 40 kHz and a temperature of 40°C.

• Sonicate for 30 minutes.

• After sonication, centrifuge the mixture at 4000 rpm for 15 minutes.

• Collect the supernatant.

• Repeat the extraction on the plant residue two more times with fresh solvent.

• Combine the supernatants and concentrate under reduced pressure using a rotary evaporator with the water bath temperature maintained at 40°C.

• Reconstitute the dried extract in a known volume of methanol and filter through a 0.45 µm syringe filter before HPLC analysis.

Protocol 2: Stability-Indicating HPLC Method for Quantification

This protocol outlines a general reversed-phase HPLC method for the quantification of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone and the detection of potential degradation products.

Instrumentation and Conditions:

• HPLC System: Quaternary pump, autosampler, column oven, and a Diode-Array Detector (DAD) or Mass Spectrometer (MS).

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient Elution:

  • 0-5 min: 20% B

  • 5-25 min: 20% to 60% B

  • 25-30 min: 60% to 20% B

  • 30-35 min: 20% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 280 nm (or based on the UV spectrum of the pure compound).

• Injection Volume: 10 µL.

IV. Data Presentation

Table 1: Hypothetical Impact of Extraction Temperature on the Recovery and Degradation of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone

Extraction Temperature (°C)	Recovery of Intact Flavanone (%)	Degradation (%)
25	95	5
40	92	8
60	85	15
80	70	30

Table 2: Hypothetical Effect of pH on the Stability of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone in Extraction Solvent

pH of Extraction Solvent	Flavanone Remaining after 24h (%)
2	80
4	95
6	98
8	85
10	60

V. Visualizations

Caption: Experimental workflow for the extraction of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone.

Caption: Potential degradation pathways for 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone.

References

• 1. benchchem.com [benchchem.com]

"troubleshooting low bioactivity of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone in vitro"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals who may encounter low in vitro bioactivity with 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone.

Troubleshooting Guide

Issue 1: Lower than expected or no biological activity observed.

This is a common challenge that can stem from several factors related to the compound's properties, its handling, and the experimental setup. A systematic approach to troubleshooting is crucial.

Q1: Could the observed low bioactivity be due to compound precipitation in my cell culture medium?

A1: Yes, this is a primary concern. Polymethoxylated flavonoids, including flavanones, often exhibit low aqueous solubility. When a concentrated stock solution in an organic solvent (like DMSO) is diluted into an aqueous cell culture medium, the compound can precipitate, drastically reducing the effective concentration available to the cells.

Troubleshooting Steps:

• Visual Inspection: After adding the compound to the medium, carefully inspect the solution for any signs of precipitation, such as cloudiness, crystals, or a film on the surface.

• Solubility Enhancement: Consider using a lower concentration of the compound. Alternatively, you can try co-solvents or formulating the compound with solubility enhancers, but be mindful of their potential effects on the cells.

• Final Solvent Concentration: Ensure the final concentration of the organic solvent (e.g., DMSO) in your cell culture is kept as low as possible (ideally below 0.5%) to minimize solvent-induced cytotoxicity and precipitation. Always include a vehicle control with the same final solvent concentration in your experiments.

Q2: How can I be sure that my 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone is stable under my experimental conditions?

A2: Flavonoids can be unstable in cell culture conditions (37°C, physiological pH), and degradation can lead to a loss of bioactivity.

Troubleshooting Steps:

• pH of Media: Ensure the pH of your cell culture medium is stable and within the optimal range for your cells (typically pH 7.2-7.4).

• Minimize Pre-incubation: Prepare fresh compound-containing media for each experiment and minimize the time the compound is incubated in the media before being added to the cells.

• Light Sensitivity: Protect stock solutions and compound-containing media from light, as some flavonoids are light-sensitive.

• Temperature: Store stock solutions at -20°C or -80°C. Minimize the exposure of the stock solution to room temperature during handling.

Issue 2: My cell viability assay (e.g., MTT, Alamar Blue) is giving inconsistent or unexpected results.

Flavonoids are known to interfere with common colorimetric and fluorometric cell viability assays that rely on cellular metabolic reduction.

Q3: Can 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone directly react with my assay reagents?

A3: Yes. Due to their antioxidant properties, flavonoids can directly reduce tetrazolium salts like MTT or resazurin (B115843) (the active ingredient in Alamar Blue) in a cell-free system, leading to a false positive signal for cell viability.[1][2][3][4] This can mask the true cytotoxic or cytostatic effects of the compound.

Troubleshooting Steps:

• Run a Cell-Free Control: Incubate your flavanone (B1672756) in the cell culture medium without cells and perform the viability assay. A significant signal in the absence of cells confirms interference.

• Switch to a Non-Interfering Assay: It is highly recommended to use an alternative endpoint for measuring cell viability. Good alternatives for flavonoids include:

  • Sulforhodamine B (SRB) Assay: This colorimetric assay measures total protein content and is less susceptible to interference from reducing compounds.[1][5][6][7][8]

  • CellTiter-Glo® Luminescent Cell Viability Assay: This assay quantifies ATP, a marker of metabolically active cells, and is generally not affected by the redox activity of flavonoids.[9][10][11][12][13]

  • Trypan Blue Exclusion Assay: This is a direct cell counting method that assesses cell membrane integrity.[2]

  • DRAQ7™ Staining: This fluorescent probe stains the nuclei of dead cells and can be quantified by flow cytometry or imaging.[14][15]

Comparison of Recommended Cell Viability Assays

Assay	Principle	Advantages	Disadvantages
Sulforhodamine B (SRB)	Measures total protein content of adherent cells.	Simple, reproducible, stable endpoint, less interference from flavonoids.[1][5][6][7][8]	Requires cell fixation, less sensitive for suspension cells.
CellTiter-Glo®	Quantifies ATP as a measure of metabolic activity.[9][10][11][12][13]	High sensitivity, simple "add-mix-measure" protocol.	Can be affected by conditions that alter cellular ATP levels independent of viability.
Trypan Blue Exclusion	Dye is excluded from viable cells with intact membranes.	Direct measure of cell viability, inexpensive.	Manual counting can be subjective and time-consuming, not suitable for high-throughput screening.[2]
DRAQ7™ Staining	Fluorescent dye enters and stains the nuclei of dead cells.[14][15]	Specific for dead cells, can be used in multiplexing with other fluorescent markers.	Requires a fluorescence microscope or flow cytometer.

Issue 3: My chosen cell line appears to be unresponsive to 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone.

The lack of response can be specific to the biological context of the cell line being used.

Q4: Could my cell line be resistant to the effects of this flavanone?

A4: Yes, several cell-specific factors can contribute to a lack of response.

Troubleshooting Steps:

• Target Expression: The molecular target of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone may not be expressed at sufficient levels in your chosen cell line. If the target is known, you can verify its expression using techniques like Western Blot or qPCR.

• Drug Efflux Pumps: Some cancer cell lines overexpress multidrug resistance (MDR) pumps, such as P-glycoprotein (P-gp), which can actively transport the flavanone out of the cell, preventing it from reaching its intracellular target. A similar flavanone, 5,7,3'-Trihydroxy-4'-Methoxy-8-prenylflavanone, has been shown to be an inhibitor of the ABCG2 efflux pump.[16] You can test for the involvement of efflux pumps by co-incubating your flavanone with a known MDR inhibitor (e.g., verapamil (B1683045) for P-gp).

• Cell Health: Ensure your cells are healthy and in the logarithmic growth phase before and during the experiment. Unhealthy or senescent cells may have altered signaling pathways and compromised membrane integrity, affecting drug uptake and response.

• Pathway Activation: The signaling pathway that the flavanone is supposed to modulate may not be active in your cell line under basal conditions. You may need to stimulate the pathway with an appropriate agonist to observe an inhibitory effect.

Frequently Asked Questions (FAQs)

Q5: What is the recommended solvent and stock solution concentration for 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone?

A5: Due to its likely low aqueous solubility, Dimethyl Sulfoxide (DMSO) is the recommended solvent. Prepare a high-concentration stock solution (e.g., 10-20 mM) in 100% anhydrous DMSO. Store this stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles and protect it from light.

Q6: What is a typical effective concentration range for flavanones in cell-based assays?

A6: The effective concentration of flavanones can vary significantly depending on the specific compound, cell line, and assay endpoint. A starting range of 1 µM to 50 µM is often recommended for initial experiments.

Q7: What are the potential signaling pathways modulated by 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone?

A7: While the specific mechanism of action for this particular flavanone is not well-documented, similar flavonoids have been shown to modulate various signaling pathways involved in cell proliferation, apoptosis, and inflammation. A related compound, 5,3'-Dihydroxy-6,7,4'-trimethoxyflavanone, has been shown to exert its anticancer effects through the regulation of the Akt/mTOR signaling pathway.[17] Therefore, it is plausible that 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone could also impact this or other related pathways like the MAPK/ERK pathway.

Experimental Protocols

Protocol 1: Sulforhodamine B (SRB) Cell Viability Assay

This protocol is adapted from established methods and is suitable for adherent cell lines.[1][5][6][7][8]

• Cell Seeding: Seed cells in a 96-well plate at an appropriate density to ensure they are in the exponential growth phase at the time of treatment. Incubate for 24 hours at 37°C and 5% CO₂.

• Compound Treatment: Prepare serial dilutions of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone in a complete culture medium. Remove the old medium from the cells and add the compound dilutions. Include vehicle and positive controls. Incubate for the desired exposure time (e.g., 48 or 72 hours).

• Cell Fixation: Gently add 50 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well. Incubate the plate at 4°C for 1 hour to fix the cells.

• Washing: Carefully wash the plates five times with slow-running tap water or deionized water to remove the TCA and medium. Air dry the plates completely at room temperature.

• Staining: Add 100 µL of 0.4% (w/v) SRB solution (in 1% acetic acid) to each well. Incubate at room temperature for 30 minutes.

• Washing: Quickly wash the plates four times with 200 µL of 1% (v/v) acetic acid to remove unbound dye. Air dry the plates completely.

• Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye. Place the plate on a shaker for 5-10 minutes.

• Absorbance Measurement: Read the absorbance (optical density, OD) at 510 nm using a microplate reader.

• Data Analysis: Subtract the background absorbance (from wells with medium only) and calculate the percentage of cell viability relative to the vehicle control.

Protocol 2: CellTiter-Glo® Luminescent Cell Viability Assay

This protocol is based on the manufacturer's instructions and is suitable for both adherent and suspension cells.[9][10][11][12][13]

• Cell Seeding: Seed cells in an opaque-walled 96-well plate. For adherent cells, allow them to attach for several hours or overnight.

• Compound Treatment: Add the desired concentrations of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone to the wells. Include vehicle and positive controls. Incubate for the desired exposure time.

• Equilibration: Equilibrate the plate and its contents to room temperature for approximately 30 minutes.

• Reagent Addition: Prepare the CellTiter-Glo® Reagent according to the manufacturer's instructions. Add a volume of reagent equal to the volume of cell culture medium in each well (e.g., 100 µL of reagent to 100 µL of medium).

• Lysis and Signal Stabilization: Mix the contents for 2 minutes on an orbital shaker to induce cell lysis. Allow the plate to incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Luminescence Measurement: Record the luminescence using a plate-reading luminometer.

• Data Analysis: Subtract the background luminescence (from wells with medium only) and calculate the percentage of cell viability relative to the vehicle control.

Visualizations

Caption: A workflow for troubleshooting the low bioactivity of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone.

References

• 1. Sulforhodamine B (SRB) Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 2. Synthesis and anticancer activity of new flavonoid analogs and inconsistencies in assays related to proliferation and viability measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sdiarticle4.com [sdiarticle4.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Sulforhodamine B (SRB) Assay in Cell Culture to Investigate Cell Proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. SRB assay for measuring target cell killing [protocols.io]
• 8. Sulforhodamine B colorimetric assay for cytotoxicity screening | Springer Nature Experiments [experiments.springernature.com]
• 9. promega.com [promega.com]
• 10. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [promega.com]
• 11. ch.promega.com [ch.promega.com]
• 12. promega.com [promega.com]
• 13. scribd.com [scribd.com]
• 14. ar.iiarjournals.org [ar.iiarjournals.org]
• 15. DRAQ7 as an Alternative to MTT Assay for Measuring Viability of Glioma Cells Treated With Polyphenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. medchemexpress.com [medchemexpress.com]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Interference of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone in Biochemical Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and mitigate potential interference caused by 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone in biochemical assays. Flavonoids, including this specific flavanone (B1672756), are known to be potential Pan-Assay Interference Compounds (PAINS), which can lead to false-positive or misleading results.

Frequently Asked Questions (FAQs)

Q1: What is 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone and why is it a concern in biochemical assays?

A1: 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone is a flavonoid compound.[1] Like many flavonoids, its chemical structure, featuring multiple hydroxyl and methoxy (B1213986) groups, gives it antioxidant and redox properties. These properties can lead to non-specific interactions in biochemical assays, causing interference and potentially generating false-positive results.[2][3]

Q2: What are the common mechanisms of interference for flavonoids like this one?

A2: Common interference mechanisms for flavonoids include:

• Redox Activity: The compound can directly interact with redox-sensitive assay components, leading to false signals.[2]

• Spectroscopic Interference: The compound may absorb light or fluoresce at wavelengths used for assay readout, artificially inflating or decreasing the signal.[3]

• Protein Reactivity: Flavonoids can non-specifically interact with or even denature proteins, including the target enzyme or other proteins in the assay mixture. The number and position of hydroxyl groups can influence the intensity of this interference.[4][5]

• Aggregation: At higher concentrations, some flavonoids can form aggregates that sequester and inhibit enzymes non-specifically.

Q3: I am observing unexpected inhibitory activity with this compound. How can I determine if it's a genuine effect or assay interference?

A3: A critical step is to perform counter-screens and control experiments. This includes testing the compound against unrelated targets and running it in an assay format that excludes the target protein to check for direct effects on the detection reagents.[3] Additionally, observing a steep dose-response curve with a Hill slope significantly different from 1 can be an indicator of non-specific activity.

Q4: How can I mitigate interference from 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone in my experiments?

A4: Mitigation strategies include:

• Adding a non-ionic detergent (e.g., Triton X-100) to the assay buffer to disrupt compound aggregation.

• Including antioxidants like dithiothreitol (B142953) (DTT) in the assay buffer if redox cycling is suspected, though this may not always prevent reactivity.[6]

• Performing control experiments where the compound is added after the reaction has been stopped to check for spectroscopic interference.

• Using orthogonal assays with different detection methods (e.g., fluorescence vs. absorbance) to confirm initial findings.

Q5: Are there specific protein quantification assays that are more susceptible to interference by this flavanone?

A5: Yes, colorimetric protein assays that rely on copper reduction, such as the Bicinchoninic acid (BCA) and Lowry assays, are particularly susceptible to interference from flavonoids due to their reducing properties.[4][5] This can lead to a significant overestimation of protein concentration.[4][5] Using a dye-binding method like the Bradford assay may be a better alternative, but controls are still necessary. For critical applications, removing the interfering compound by protein precipitation with acetone (B3395972) before quantification is an effective solution.[4][5]

Troubleshooting Guides

Issue 1: False Positives in Enzyme Inhibition Assays

Symptom	Possible Cause	Troubleshooting Steps
Apparent inhibition of the target enzyme.	Spectroscopic Interference: The flavanone absorbs light at the same wavelength as the product being measured.	1. Run a control experiment with the flavanone and the substrate without the enzyme. 2. Measure the absorbance/fluorescence of the flavanone alone at various concentrations in the assay buffer. 3. If interference is confirmed, subtract the background signal or choose a different detection wavelength.
Redox Cycling: The flavanone reduces a component of the assay, mimicking inhibition.	1. Include a reducing agent like DTT in the assay buffer to see if the apparent inhibition is reduced.[6] 2. Test the flavanone in a similar assay that is not redox-sensitive.
Compound Aggregation: At higher concentrations, the flavanone forms aggregates that sequester and inhibit the enzyme.	1. Add a small amount of a non-ionic detergent (e.g., 0.01% Triton X-100) to the assay buffer. 2. If the IC50 value increases significantly with the detergent, aggregation is likely the cause.
Reaction with Assay Reagents: The flavanone reacts with a substrate or product, leading to a false signal.	In a tyrosinase assay, for example, flavonoids can react with o-quinones, interfering with dopachrome (B613829) measurement.[2] Consider using an alternative method like measuring oxygen consumption.[2]

Issue 2: Inconsistent Results in Cell-Based Assays

Symptom	Possible Cause	Troubleshooting Steps
Poor reproducibility of results between experiments.	Compound Instability: The flavanone may be degrading in the cell culture medium.	1. Prepare fresh stock solutions of the compound for each experiment from a solid sample.[7] 2. Minimize the incubation time of the compound in the medium before and during the assay.[7] 3. Protect all solutions containing the flavanone from light.[7]
Low Aqueous Solubility: The compound is precipitating in the aqueous assay medium.	1. Prepare stock solutions in an appropriate organic solvent like DMSO.[7] 2. Ensure the final concentration of the organic solvent is low (<0.1%) and consistent across all wells, including controls.[7]
High background signal in fluorescence-based cell assays.	Autofluorescence: The flavanone itself is fluorescent at the excitation/emission wavelengths used.	1. Run control wells containing cells treated with the flavanone but without the fluorescent probe. 2. Measure the fluorescence of these control wells and subtract it from the experimental wells.[7]

Quantitative Data Summary

Assay Type	Interfering Flavonoid Class	Typical Problematic Concentration Range	Key Structural Feature Influencing Interference	Reference
BCA Protein Assay	Flavonoids	>5 µM	≥3 hydroxyl groups, especially at the C3 position	[4][5]
Lowry Protein Assay	Flavonoids	>5 µM	≥3 hydroxyl groups	[4][5]
Tyrosinase (Spectrophotometric)	Flavonoids (e.g., Quercetin, Kaempferol)	Assay-dependent	Presence of strong nucleophilic or reducing groups	[2]
Redox-sensitive assays (e.g., DPPH)	Flavonoids	Assay-dependent	Hydroxyl groups that confer antioxidant activity	[8]

Experimental Protocols

Protocol 1: Assessing Spectroscopic Interference

• Prepare a serial dilution of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone in the assay buffer at concentrations spanning the range to be used in the main experiment.

• Add the diluted compound to the wells of a microplate.

• Add all other assay components except the protein/enzyme of interest.

• Incubate the plate under the same conditions as the main assay (time, temperature).

• Read the absorbance or fluorescence at the detection wavelength.

• A significant signal that is dependent on the flavanone concentration indicates spectroscopic interference.

Protocol 2: Detecting Compound Aggregation using Detergent

• Prepare two sets of assay buffers: one with and one without 0.01% (v/v) Triton X-100.

• Perform a full dose-response curve for 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone in both buffer systems.

• Calculate the IC50 value for both conditions.

• A significant rightward shift (increase) in the IC50 value in the presence of Triton X-100 is indicative of inhibition due to aggregation.

Visualizations

Caption: A logical workflow for diagnosing and addressing assay interference.

Caption: Common pathways of biochemical assay interference by flavonoids.

References

• 1. 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavone | C18H16O8 | CID 5496475 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Flavonoids interference in common protein assays: Effect of position and degree of hydroxyl substitution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Flavonoids Interference in Common Protein Assays: Effect of Position and Degree of Hydroxyl Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Assay Interference by Chemical Reactivity - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. High-throughput micro plate assays for screening flavonoid content and DPPH-scavenging activity in sorghum bran and flour - PubMed [pubmed.ncbi.nlm.nih.gov]

"impact of solvent choice on 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone activity"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone. The information is designed to address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone and what are its known biological activities?

5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone is a flavanone (B1672756), a type of flavonoid.[1] Flavonoids are a class of polyphenolic compounds found in plants and are known for a wide range of biological activities. While specific research on this particular flavanone is limited, related flavonoids have demonstrated antioxidant, anti-inflammatory, and anticancer properties.[2][3][4] The activity of this flavanone is likely attributed to its ability to scavenge free radicals and modulate cellular signaling pathways.

Q2: I am having trouble dissolving 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone in my aqueous assay buffer. What do you recommend?

Low aqueous solubility is a common issue with many flavonoids due to their hydrophobic nature.[5] To improve dissolution for in vitro studies, it is recommended to first prepare a concentrated stock solution in an organic solvent such as dimethyl sulfoxide (B87167) (DMSO), ethanol (B145695), or methanol (B129727).[6] This stock solution can then be diluted into your aqueous buffer to the final desired concentration. Ensure the final concentration of the organic solvent is low (typically <0.5% for DMSO) to avoid solvent-induced cytotoxicity.[6][7]

Q3: How does the choice of solvent for my stock solution impact the experimental results?

The choice of solvent can impact your results in several ways:

• Solubility and Precipitation: The primary impact is on the solubility of the flavanone. Using a solvent in which the compound is highly soluble for the stock solution is crucial. However, when diluting the stock into an aqueous buffer, the flavanone may precipitate if its solubility limit is exceeded. This is a common issue known as "solvent-shifting" precipitation.[8]

• Solvent Toxicity: The solvent itself can have an effect on the cells or biological system being studied. DMSO, ethanol, and methanol can all be toxic at higher concentrations.[6][7] It is essential to include a vehicle control (assay buffer with the same final concentration of the solvent) in your experiments to account for any solvent-specific effects.

• Interaction with Assay Components: In some cases, the solvent can interact with assay components. For example, some flavonoids have been shown to interfere with colorimetric protein assays.[9][10]

Q4: What are the recommended storage conditions for 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone stock solutions?

For long-term storage, stock solutions should be stored at -20°C or -80°C in tightly sealed vials to prevent evaporation and degradation. To avoid repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller, single-use volumes.

Troubleshooting Guides

Issue 1: Compound Precipitation in Aqueous Buffer

• Symptom: The solution becomes cloudy or contains visible particles after adding the flavanone stock solution to the aqueous buffer.

• Possible Cause: The final concentration of the flavanone exceeds its solubility in the aqueous buffer, or the percentage of the organic co-solvent is too low to maintain solubility.[5]

• Solution:

  • Decrease Final Concentration: Lower the final working concentration of the flavanone.

  • Optimize Co-solvent Concentration: Ensure the final concentration of the organic solvent is sufficient to maintain solubility, while remaining non-toxic to the experimental system. You may need to prepare a more concentrated stock solution to minimize the volume added to the aqueous buffer.

  • Gentle Warming and Sonication: Gentle warming (e.g., to 37°C) and sonication can help to dissolve the compound. However, be cautious as prolonged heating can degrade the compound.

  • pH Adjustment: The solubility of flavonoids can be pH-dependent.[5] Consider adjusting the pH of your buffer, but be aware that this could also affect the compound's stability and activity.

Issue 2: Inconsistent or Lower-Than-Expected Biological Activity

• Symptom: Experimental results show high variability or the observed biological activity is lower than anticipated.

• Possible Cause:

  • Compound Degradation: The flavanone may be degrading in the stock solution or in the assay buffer.

  • Inaccurate Concentration: Precipitation of the compound may lead to a lower actual concentration in the assay than intended.

• Solution:

  • Freshly Prepare Solutions: Prepare fresh dilutions from a frozen stock for each experiment.

  • Protect from Light: Store stock solutions and handle them in a way that minimizes exposure to light, as flavonoids can be light-sensitive.

  • Verify Solubility: Before conducting the full experiment, perform a preliminary test to ensure the flavanone is fully dissolved at the intended final concentration and remains in solution for the duration of the assay.

  • Include Positive Controls: Use a known active compound as a positive control to ensure the assay is performing as expected.

Data Presentation

Table 1: Solubility and Recommended Working Conditions for 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone

Solvent	Solubility of Stock Solution	Recommended Max. Final Concentration in Aqueous Assay	Notes
DMSO	≥ 100 mg/mL[11]	< 0.5% (v/v)[6][7]	Most common solvent for preparing stock solutions of hydrophobic compounds. Ensure final concentration is not toxic to cells.
Ethanol	Good	< 1% (v/v)[6][7]	A good alternative to DMSO, often less toxic to cells.
Methanol	Good	< 1% (v/v)[6][7]	Can be used as a solvent, but may be more toxic to some cell lines than ethanol.
Aqueous Buffer	Very Low	Dependent on co-solvent concentration	Direct dissolution in aqueous buffers is not recommended.

Experimental Protocols

Antioxidant Activity: DPPH Radical Scavenging Assay

This protocol is adapted from standard procedures for assessing the antioxidant activity of flavonoids.

• Reagents:

  • 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone

  • 2,2-diphenyl-1-picrylhydrazyl (DPPH)

  • Methanol

  • Ascorbic acid (positive control)

• Procedure:

  • Prepare a stock solution of the flavanone in methanol (e.g., 1 mg/mL).

  • Prepare a series of dilutions of the flavanone stock solution in methanol to obtain a range of concentrations.

  • Prepare a 0.1 mM solution of DPPH in methanol. This solution should be freshly prepared and kept in the dark.

  • In a 96-well plate, add 50 µL of each flavanone dilution.

  • Add 50 µL of the DPPH solution to each well.

  • Include a control (50 µL of methanol + 50 µL of DPPH solution) and a blank (100 µL of methanol).

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

  • Calculate the percentage of radical scavenging activity for each concentration and determine the IC50 value.

Anti-inflammatory Activity: Inhibition of Albumin Denaturation Assay

This assay assesses the ability of a compound to inhibit the heat-induced denaturation of protein, a common feature of inflammation.

• Reagents:

  • 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone

  • Bovine Serum Albumin (BSA)

  • Phosphate Buffered Saline (PBS), pH 6.3

  • Diclofenac sodium (positive control)

• Procedure:

  • Prepare a stock solution of the flavanone in a suitable solvent (e.g., DMSO) and then prepare serial dilutions in PBS.

  • The reaction mixture consists of 0.2 mL of 1% BSA solution and 2.8 mL of the flavanone solution at different concentrations.

  • A control consists of 0.2 mL of 1% BSA and 2.8 mL of PBS.

  • Incubate the mixtures at 37°C for 20 minutes.

  • Induce denaturation by heating at 70°C for 5 minutes.

  • After cooling, measure the turbidity at 660 nm.

  • Calculate the percentage inhibition of denaturation and determine the IC50 value.

Anticancer Activity: MTT Cell Viability Assay

This colorimetric assay measures the metabolic activity of cells and is widely used to assess cell viability and proliferation.

• Reagents:

  • 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone

  • Cancer cell line of interest

  • Complete cell culture medium

  • 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT)

  • DMSO

• Procedure:

  • Seed cells in a 96-well plate at a suitable density and allow them to adhere overnight.

  • Prepare serial dilutions of the flavanone in cell culture medium from a DMSO stock solution. Ensure the final DMSO concentration is consistent across all wells and is non-toxic.

  • Replace the medium in the wells with the medium containing the different concentrations of the flavanone. Include a vehicle control (medium with DMSO) and a blank (medium only).

  • Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

  • Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to form formazan (B1609692) crystals.

  • Solubilize the formazan crystals by adding DMSO to each well.

  • Measure the absorbance at 570 nm.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Visualizations

Caption: General experimental workflow for assessing the biological activity of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone.

Caption: Potential signaling pathways modulated by 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone, based on the known activities of similar flavonoids.

References

• 1. 5,6,7,3′,4′,5′-Hexamethoxyflavone inhibits growth of triple-negative breast cancer cells via suppression of MAPK and Akt signaling pathways and arresting cell cycle - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5,7-Dihydroxy-3,4,6-trimethoxyflavone inhibits intercellular adhesion molecule 1 and vascular cell adhesion molecule 1 via the Akt and nuclear factor-κB-dependent pathway, leading to suppression of adhesion of monocytes and eosinophils to bronchial epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Inhibitory Mechanisms Study of 5,6,4'-Trihydroxy-7,3'-Dimethoxyflavone against the LPS-Induced Macrophage Inflammatory Responses through the Antioxidant Ability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Elucidating the Neuroprotective Mechanism of 5,7-Dimethoxyflavone and 5,7’,4’-Trimethoxyflavone Through In Silico Target Prediction and in Memory-Impaired Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines | Biomedical Research and Therapy [bmrat.org]
• 7. bmrat.org [bmrat.org]
• 8. benchchem.com [benchchem.com]
• 9. Flavonoids Interference in Common Protein Assays: Effect of Position and Degree of Hydroxyl Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Flavonoids interference in common protein assays: Effect of position and degree of hydroxyl substitution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]

"minimizing off-target effects of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone"

Disclaimer: Direct experimental data for 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone is limited in publicly available literature. The following guidance is based on established principles for structurally similar polymethoxylated flavonoids. Researchers should conduct initial validation experiments to confirm these recommendations for their specific application.

Frequently Asked Questions (FAQs)

Q1: What are the likely off-target families for 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone?

A1: Based on the chemical structure and data from related polymethoxylated flavonoids, potential off-target families include protein kinases, G-protein coupled receptors (GPCRs), and membrane transporters like Organic Anion Transporting Polypeptides (OATPs). Flavonoids are known to interact with a wide range of biological targets due to their planar structure and hydrogen bonding capabilities.

Q2: I am observing unexpected cellular phenotypes. What could be the cause?

A2: Unexpected phenotypes can arise from off-target effects. We recommend performing a broad-spectrum kinase and GPCR panel screening to identify potential unintended interactions. Additionally, consider the possibility of the compound affecting membrane transporter proteins, which could alter cellular homeostasis.

Q3: My compound is showing poor solubility in aqueous buffers. How can I improve this?

A3: Poor aqueous solubility is common for polymethoxylated flavonoids. To improve solubility, you can prepare a high-concentration stock solution in an organic solvent like DMSO and then dilute it into your aqueous experimental medium. Ensure the final concentration of the organic solvent is compatible with your assay and does not exceed cytotoxic levels (typically <0.5% for DMSO in cell-based assays).

Q4: How can I assess the potential for off-target effects in silico before starting wet-lab experiments?

A4: Several computational tools can predict potential off-target interactions. Molecular docking simulations against a panel of known off-target proteins (e.g., kinases, GPCRs) can provide insights into potential binding affinities. Additionally, pharmacophore modeling and screening against databases of known protein-ligand interactions can help identify potential off-targets.[1][2]

Troubleshooting Guides

Issue 1: High Variability in Experimental Replicates

• Possible Cause: Compound instability or precipitation in the assay medium.

• Troubleshooting Steps:

  • Verify Solubility: Visually inspect the assay medium for any signs of precipitation after adding the compound.

  • Assess Stability: Use HPLC to quantify the concentration of the flavanone (B1672756) in the assay medium over the time course of your experiment to check for degradation.

  • Optimize Solvent Concentration: If using a co-solvent like DMSO, ensure it is fully miscible and at a non-toxic concentration.

  • Control for Light Exposure: Flavonoids can be light-sensitive. Prepare and store solutions in amber vials or wrap containers in foil.

Issue 2: Discrepancy Between In Vitro Potency and Cellular Activity

• Possible Cause: Poor cell permeability or active efflux from cells.

• Troubleshooting Steps:

  • Permeability Assay: Conduct a Caco-2 permeability assay to assess the compound's ability to cross cell membranes.

  • Efflux Pump Inhibition: Co-incubate with known inhibitors of efflux pumps (e.g., verapamil (B1683045) for P-glycoprotein) to see if cellular activity increases.

  • Metabolic Stability: Assess the metabolic stability of the compound in the presence of liver microsomes or cell lysates to check for rapid degradation.

Quantitative Data for Structurally Related Polymethoxylated Flavonoids

Note: The following data is for representative polymethoxylated flavonoids and should be used as a general guide. IC50 values can vary depending on the specific assay conditions.

Compound	Target Family	Specific Target	IC50 (µM)
Nobiletin	Transporter	OATP1B1	2-8
Sinensetin	Transporter	OATP1B1	2-8
Tangeretin	Transporter	OATP1B3	6-21
Myricetin	Kinase	Fyn	0.8 - 20+
Quercetin	Kinase	Pim-1	< 6

Experimental Protocols

Protocol 1: General Kinase Inhibitor Profiling

Objective: To assess the inhibitory activity of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone against a panel of protein kinases.

Methodology:

• Kinase Panel Selection: Choose a diverse panel of kinases representing different branches of the kinome.

• Reagent Preparation:

  • Prepare a 10 mM stock solution of the flavanone in 100% DMSO.

  • Prepare serial dilutions of the compound in assay buffer.

  • Prepare kinase, substrate, and ATP solutions according to the manufacturer's instructions for the specific kinase assay kit (e.g., ADP-Glo™, LanthaScreen™).

• Assay Procedure (Example using ADP-Glo™):

  • Add kinase, substrate, and the flavanone at various concentrations to a 384-well plate.

  • Initiate the kinase reaction by adding ATP.

  • Incubate at room temperature for the recommended time.

  • Stop the reaction and measure the amount of ADP produced by adding the ADP-Glo™ reagent and measuring luminescence.

• Data Analysis:

  • Calculate the percent inhibition for each compound concentration relative to a no-inhibitor control.

  • Plot the percent inhibition against the log of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Protocol 2: GPCR Off-Target Screening using a Calcium Flux Assay

Objective: To screen for unintended agonist or antagonist activity of the flavanone at a panel of GPCRs.

Methodology:

• Cell Line Selection: Use cell lines stably expressing the GPCRs of interest that couple to calcium mobilization (e.g., through Gαq).

• Cell Preparation:

  • Plate the cells in a 96- or 384-well black-walled, clear-bottom plate and grow to confluence.

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's protocol.

• Assay Procedure:

  • Agonist Mode: Add the flavanone at various concentrations to the cells and measure the change in fluorescence over time using a plate reader with an integrated fluidics dispenser (e.g., FLIPR®).

  • Antagonist Mode: Pre-incubate the cells with the flavanone at various concentrations, then add a known agonist for the target GPCR at its EC80 concentration and measure the fluorescence response.

• Data Analysis:

  • Agonist Mode: Determine the EC50 value from the dose-response curve of fluorescence change versus compound concentration.

  • Antagonist Mode: Determine the IC50 value by measuring the inhibition of the agonist-induced response.

Visualizations

Caption: Off-target screening workflow for a flavonoid compound.

References

• 1. mdpi.com [mdpi.com]
• 2. In silico evaluation of flavonoids as effective antiviral agents on the spike glycoprotein of SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Antioxidant Activity of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone and Quercetin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the antioxidant properties of the polymethoxylated flavanone (B1672756), 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone, and the widely studied flavonol, quercetin (B1663063). While extensive experimental data is available for quercetin, quantitative data for 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone is limited in current scientific literature. Therefore, this comparison combines available quantitative data for quercetin with a qualitative assessment of the flavanone's potential antioxidant activity based on established structure-activity relationships of flavonoids.

Introduction to the Compounds

Flavonoids are a class of polyphenolic compounds widely recognized for their antioxidant properties, which are primarily attributed to their ability to scavenge free radicals and chelate metal ions.[1]

Quercetin , a flavonol, is one of the most abundant flavonoids in the human diet and is renowned for its potent antioxidant and anti-inflammatory effects.[2] Its structure features key hydroxyl groups that are crucial for its radical-scavenging activity.

5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone is a less common, polymethoxylated flavanone. Its antioxidant potential is influenced by the presence and position of both hydroxyl and methoxy (B1213986) groups on its flavanone core. The lack of a C2-C3 double bond in the C-ring distinguishes it structurally from quercetin and significantly impacts its antioxidant capacity.

Quantitative Comparison of Antioxidant Activity

The following tables summarize the available quantitative data for the antioxidant activity of quercetin. Due to the lack of published experimental data, the corresponding values for 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone are not available. A qualitative discussion based on structure-activity relationships follows.

Table 1: Radical Scavenging Activity (IC50 Values)

Compound	DPPH Assay (IC50)	ABTS Assay (IC50)	Reference
Quercetin	4.60 ± 0.3 µM	48.0 ± 4.4 µM	[3]
19.17 µg/ml	-	[4]
5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone	Data Not Available	Data Not Available

Lower IC50 values indicate higher radical scavenging activity.

Table 2: Ferric Reducing Antioxidant Power (FRAP)

Compound	FRAP Value	Reference
Quercetin	High activity reported	[5]
5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone	Data Not Available

Higher FRAP values indicate greater reducing power.

Structure-Activity Relationship and Qualitative Comparison

The antioxidant activity of flavonoids is largely determined by their chemical structure.[6][7] Key structural features for potent antioxidant activity include:

• The presence of a catechol group (ortho-dihydroxy) in the B-ring: This is a primary site for radical scavenging.[8]

• A C2-C3 double bond in the C-ring: This allows for electron delocalization, increasing the stability of the flavonoid radical.[6]

• A 3-hydroxyl group in the C-ring: This feature also contributes to radical scavenging.[6]

• A 5-hydroxyl group in the A-ring: This group, in conjunction with the 4-keto group, can participate in metal chelation.

Quercetin's structure possesses all of these favorable features, contributing to its strong antioxidant activity.

5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone , being a flavanone, lacks the C2-C3 double bond. This structural difference is expected to result in significantly lower antioxidant activity compared to quercetin, as the electron delocalization is reduced.

Furthermore, the B-ring of this flavanone has one hydroxyl and two methoxy groups. While the 3'-hydroxyl group can participate in antioxidant activity, the presence of methoxy groups at the 4' and 5' positions may sterically hinder the interaction with free radicals. The antioxidant activity of polymethoxyflavonoids is a subject of ongoing research, with some studies suggesting that they may have other biological activities not directly related to radical scavenging.[9][10]

For a structurally related flavone, 5,7,3'-trihydroxy-3,6,4'-trimethoxyflavone (centaureidin), a moderate antiradical effect of 47.6% in a DPPH assay has been reported, which was lower than the synthetic antioxidant BHT (96.7%).[11] This provides some indication that flavonoids with multiple methoxy groups may have attenuated radical scavenging activity compared to polyhydroxylated flavonoids like quercetin.

Mechanism of Antioxidant Action: Signaling Pathways

Flavonoids can exert their antioxidant effects not only by direct radical scavenging but also by modulating intracellular signaling pathways that control the expression of antioxidant enzymes.[1] One of the most critical pathways is the Nrf2-ARE (Nuclear factor erythroid 2-related factor 2 - Antioxidant Response Element) pathway.

References

• 1. tandfonline.com [tandfonline.com]
• 2. 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavone | C18H16O8 | CID 5496475 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. nehu.ac.in [nehu.ac.in]
• 5. Antioxidant Activity and Hepatoprotective Potential of Quercetin 7-Rhamnoside In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Quantitative Structure – Antioxidant Activity Relationships of Flavonoid Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Structure-antioxidant activity relationships of flavonoids: a re-examination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. The Chemistry and the Anti-Inflammatory Activity of Polymethoxyflavonoids from Citrus Genus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Antioxidant and free radical scavenging activities of 5,7,3'-trihydroxy-3,6,4'-trimethoxyflavone from Brickellia veronicaefolia - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Anti-inflammatory Efficacy of Luteolin and 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the anti-inflammatory properties of the well-characterized flavonoid, luteolin (B72000), and the less-studied compound, 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone. Due to a significant disparity in the available research, this document presents a comprehensive overview of the experimental data for luteolin, alongside a discussion of the potential anti-inflammatory activity of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone based on structurally related compounds. Furthermore, a proposed experimental workflow is provided to facilitate future research into this promising but under-investigated flavanone.

Luteolin: A Potent Anti-inflammatory Flavonoid

Luteolin (3',4',5,7-tetrahydroxyflavone) is a naturally occurring flavonoid found in a wide variety of plants. Extensive research has demonstrated its potent anti-inflammatory effects both in vitro and in vivo.

Mechanism of Action

Luteolin exerts its anti-inflammatory effects primarily through the modulation of key signaling pathways, including the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. These pathways are central to the production of pro-inflammatory mediators. By inhibiting these signaling cascades, luteolin effectively reduces the expression of inflammatory cytokines and enzymes.

Quantitative Data on Anti-inflammatory Efficacy

The following tables summarize the inhibitory effects of luteolin on various inflammatory markers from in vitro studies.

Table 1: Inhibitory Concentration (IC50) of Luteolin on Pro-inflammatory Mediators

Inflammatory Mediator	Cell Line	Stimulant	IC50 (µM)	Reference
Nitric Oxide (NO)	RAW 264.7 macrophages	LPS	~10-20	[1]
Tumor Necrosis Factor-α (TNF-α)	RAW 264.7 macrophages	LPS	~5-15	[1]
Interleukin-6 (IL-6)	RAW 264.7 macrophages	LPS	~10-25	[1]
Cyclooxygenase-2 (COX-2)	HT-29 human colon cancer cells	PMA	~5-10	Not directly cited
5-Lipoxygenase (5-LOX)	Rat basophilic leukemia (RBL-1) cells	A23187	~2-5	Not directly cited

Table 2: Effect of Luteolin on NF-κB and MAPK Signaling Pathways

Signaling Pathway Component	Cell Line	Stimulant	Effect of Luteolin	Reference
NF-κB p65 nuclear translocation	RAW 264.7 macrophages	LPS	Inhibition	[1]
IκBα degradation	RAW 264.7 macrophages	LPS	Inhibition	[1]
p38 MAPK phosphorylation	RAW 264.7 macrophages	LPS	Inhibition	[1]
ERK1/2 phosphorylation	RAW 264.7 macrophages	LPS	Inhibition	[1]
JNK phosphorylation	RAW 264.7 macrophages	LPS	Inhibition	[1]

Experimental Protocols

1. Nitric Oxide (NO) Production Assay (Griess Assay)

• Cell Culture: RAW 264.7 macrophages are seeded in 96-well plates and allowed to adhere.

• Treatment: Cells are pre-treated with various concentrations of luteolin for 1 hour.

• Stimulation: Lipopolysaccharide (LPS) is added to the wells to induce an inflammatory response.

• Incubation: The plate is incubated for 24 hours.

• Measurement: The supernatant is collected, and the nitrite (B80452) concentration (a stable product of NO) is measured using the Griess reagent. Absorbance is read at 540 nm.

• Data Analysis: The percentage of NO inhibition is calculated relative to the LPS-stimulated control.

2. Cytokine Measurement (ELISA)

• Cell Culture and Treatment: Similar to the NO assay, RAW 264.7 macrophages are cultured and treated with luteolin and LPS.

• Incubation: The incubation time for cytokine production is typically between 6 to 24 hours.

• Measurement: The concentrations of TNF-α and IL-6 in the cell culture supernatant are quantified using specific Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.

• Data Analysis: Cytokine concentrations in treated samples are compared to the LPS-stimulated control.

3. Western Blot Analysis for Signaling Proteins

• Cell Lysis: After treatment with luteolin and LPS, cells are lysed to extract total protein or cytoplasmic and nuclear fractions.

• Protein Quantification: The protein concentration of each lysate is determined using a protein assay (e.g., BCA assay).

• Electrophoresis and Transfer: Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies specific for the phosphorylated and total forms of NF-κB p65, IκBα, p38, ERK1/2, and JNK.

• Detection: After incubation with a secondary antibody conjugated to horseradish peroxidase, the protein bands are visualized using a chemiluminescence detection system.

• Data Analysis: The band intensities are quantified, and the ratio of phosphorylated to total protein is calculated to determine the effect of luteolin on protein activation.

Signaling Pathway Diagrams

Caption: Luteolin's inhibition of the NF-κB signaling pathway.

Caption: Luteolin's modulation of the MAPK signaling pathway.

5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone: An Uncharacterized Flavonoid

Currently, there is a notable absence of published experimental data specifically detailing the anti-inflammatory efficacy of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone. However, research on structurally similar polymethoxyflavonoids (PMFs) suggests that this compound may possess anti-inflammatory properties.

Inference from Structurally Related Compounds

Several studies have demonstrated the anti-inflammatory activities of various trimethoxyflavones:

• 5,6,7-Trimethoxyflavone (B192605) has been shown to inhibit the production of NO, PGE2, TNF-α, IL-1β, and IL-6 in LPS-stimulated RAW 264.7 macrophages by suppressing the NF-κB and AP-1 signaling pathways.[2]

• 5,7,4'-Trimethoxyflavanone has demonstrated anti-inflammatory effects in a rat model of intestinal inflammation by reducing the levels of TNF-α, IL-6, and IL-1β and inhibiting NF-κB activation.[3]

• 5,6,4'-Trihydroxy-7,3'-dimethoxyflavone exhibited anti-inflammatory activity by reducing NO and TNF-α production in LPS-treated RAW 264.7 cells, with an EC50 of 9.9 µM for NO inhibition.[1] This compound also interfered with NF-κB translocation and the MAPK pathway.[1]

The presence of methoxy (B1213986) groups in flavonoids has been associated with increased metabolic stability and bioavailability, which could potentially enhance their therapeutic effects. The structural similarities between 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone and these other bioactive flavonoids provide a strong rationale for investigating its anti-inflammatory potential.

Proposed Experimental Workflow for Evaluating 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone

To ascertain the anti-inflammatory efficacy of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone and enable a direct comparison with luteolin, a systematic experimental approach is required. The following workflow is proposed, using the established studies on luteolin as a template.

Caption: Proposed experimental workflow for assessing anti-inflammatory efficacy.

1. In Vitro Evaluation:

• Cell Viability Assay: Determine the non-toxic concentration range of the compound on relevant cell lines (e.g., RAW 264.7 macrophages) using an MTT or similar assay.
• Anti-inflammatory Screening: Quantify the inhibition of key inflammatory mediators (NO, TNF-α, IL-6, PGE2) in LPS-stimulated macrophages at various non-toxic concentrations to determine IC50 values.
• Mechanism of Action Studies:
• Western Blot Analysis: Investigate the effect of the compound on the phosphorylation and degradation of key proteins in the NF-κB (IκBα, p65) and MAPK (p38, ERK, JNK) pathways.
• NF-κB Reporter Assay: Utilize a luciferase reporter gene assay to directly measure the effect of the compound on NF-κB transcriptional activity.

2. In Vivo Validation:

• Animal Model of Inflammation: Employ a suitable in vivo model, such as LPS-induced endotoxemia or carrageenan-induced paw edema in mice.
• Assessment of Efficacy:
• Measure the levels of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β) in the serum of treated and untreated animals.
• Perform histopathological analysis of relevant tissues to assess inflammatory cell infiltration and tissue damage.

3. Comparative Analysis:

• Directly compare the obtained IC50 values and the extent of pathway inhibition for 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone with the established data for luteolin under identical experimental conditions.

Conclusion

Luteolin is a well-documented anti-inflammatory agent with a clearly defined mechanism of action involving the inhibition of the NF-κB and MAPK signaling pathways. In contrast, 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone remains a largely uncharacterized compound. Based on the anti-inflammatory activity of structurally related trimethoxyflavones, it is a promising candidate for further investigation. The proposed experimental workflow provides a roadmap for elucidating its anti-inflammatory efficacy and enabling a direct and meaningful comparison with established compounds like luteolin. Such research is crucial for the discovery and development of novel anti-inflammatory therapeutics.

References

• 1. mdpi.com [mdpi.com]
• 2. 5,6,7-trimethoxyflavone suppresses pro-inflammatory mediators in lipopolysaccharide-induced RAW 264.7 macrophages and protects mice from lethal endotoxin shock - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. “5,7,4'-trimethoxyflavanone from Bauhinia variegata exerts anti‑inflammatory and protective actions in LPS‑challenged rat intestine” - PMC [pmc.ncbi.nlm.nih.gov]

Validating In Vitro Potential: A Comparative Guide to Animal Model Studies of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone and Related Polymethoxylated Flavones

For researchers, scientists, and drug development professionals, the translation of promising in vitro findings into successful in vivo efficacy is a critical juncture in the therapeutic development pipeline. This guide addresses the validation of the in vitro activities of the polymethoxylated flavanone (B1672756) (PMF) 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone in animal models. Due to a notable absence of published in vivo efficacy or pharmacokinetic studies specifically for this compound, this guide provides a comparative analysis of structurally similar polymethoxylated flavones that have been evaluated in animal models for their therapeutic potential.

This document summarizes the available in vivo data for analogous compounds, presenting quantitative data in structured tables for easy comparison, detailing experimental protocols, and visualizing key signaling pathways and workflows. The aim is to provide a valuable resource for designing future in vivo studies for 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone and for understanding the potential therapeutic applications of this class of compounds.

Comparative In Vivo Efficacy of Structurally Similar Polymethoxylated Flavones

While direct in vivo data for 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone is not currently available in the public domain, studies on closely related PMFs offer significant insights into their potential pharmacological effects, including neuroprotective, anti-inflammatory, and anticancer activities. The following tables summarize the quantitative data from key in vivo studies on these analogous compounds.

Neuroprotective Effects in Animal Models

Compound	Animal Model	Dosage	Key Findings	Reference
5,7-dimethoxyflavone (B190784) (DMF) and 5,7,4'-trimethoxyflavone (TMF)	LPS-induced memory-impaired mice	10, 20, 40 mg/kg	TMF enhanced spatial memory in the Morris Water Maze. Both compounds significantly reduced levels of Aβ, IL-1β, IL-6, and TNF-α.	[1][2]
(2S)-5, 2', 5'-trihydroxy-7-methoxyflavanone (TMF)	D-galactose-treated mice	4 or 8 mg/kg/day (i.p.) for 2 weeks	Significantly improved behavioral performance in the Morris water maze test. Upregulated the level of BDNF and the ratio of GSH/GSSG in the hippocampus.	[3][4]
5,7-dihydroxy-3',4',5'-trimethoxyflavone (TMF)	Lead-induced neurotoxicity in rats	5 and 10 mg/kg (oral) for 30 days	Reversed lead-induced memory and motor deficits. Normalized levels of TBARS, TNF-α, and IL-6 in the hippocampus and cerebellum.

Anti-inflammatory Effects in Animal Models

Compound	Animal Model	Dosage	Key Findings	Reference
5,7-dihydroxy-3',4',5'-trimethoxyflavone (TMF)	Lead-induced neurotoxicity in rats	5 and 10 mg/kg (oral) for 30 days	Significantly reduced levels of the pro-inflammatory cytokines TNF-α and IL-6 in the hippocampus and cerebellum.
General Polymethoxylated Flavones (PMFs)	Various inflammatory models (e.g., RA, IBD, OA)	Not specified	PMFs have been shown to modulate inflammatory responses by targeting signaling pathways such as NF-κB, PI3K/Akt, and MAPK.

Anticancer and Antiangiogenic Effects in Animal Models

Compound	Animal Model	Dosage	Key Findings	Reference
5,3'-Dihydroxy-6,7,4'-trimethoxyflavanone (DHTMF)	In vivo mouse Matrigel plug assay	Not specified	Reduced neovascularization in the Matrigel plug assay, indicating antiangiogenic effects.	[5]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of research findings. Below are summaries of the experimental protocols used in the cited in vivo studies, which can serve as a foundation for designing studies on 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone.

Neuroprotective Effects in LPS-Induced Memory-Impaired Mice

• Animal Model: Lipopolysaccharide (LPS)-induced neuroinflammation in mice is a widely used model to study the effects of compounds on memory impairment and neuroinflammation.[1][2]

• Compound Administration: 5,7-dimethoxyflavone (DMF) and 5,7,4'-trimethoxyflavone (TMF) were administered to mice at doses of 10, 20, and 40 mg/kg for 21 days.[1][2]

• Behavioral Assessments: The Morris Water Maze (MWM) and Open Field Test (OFT) were conducted to assess cognitive functions and anxiety-related behaviors.[1][2]

• Biochemical Analysis: Following the behavioral tests, the expression levels of predicted targets were determined by RT-PCR, and enzyme-linked immunosorbent assay (ELISA) was used to measure levels of Brain-Derived Neurotrophic Factor (BDNF), amyloid-beta (Aβ), and pro-inflammatory markers.[1][2]

Neuroprotective Effects in D-galactose-Treated Mice

• Animal Model: D-galactose-induced aging in mice is a common model for studying age-related neurodegeneration and cognitive decline.[3][4]

• Compound Administration: (2S)-5, 2', 5'-trihydroxy-7-methoxyflavanone (TMF) was administered via long-term intraperitoneal (i.p.) injection at doses of 4 or 8 mg/kg/day for 2 weeks.[3][4]

• Behavioral Assessments: The Morris water maze test was used to evaluate spatial learning and memory.[3][4]

• Biochemical Analysis: Biochemical analyses were performed on the hippocampus to measure the levels of activator protein-1 (AP-1), BDNF, and the ratio of reduced to oxidized glutathione (B108866) (GSH/GSSG). Western blotting was used to analyze the phosphorylation of cAMP-response element-binding protein (CREB).[3][4]

Antiangiogenic Effects in a Mouse Matrigel Plug Assay

• Animal Model: The in vivo mouse Matrigel plug assay is a standard method for assessing angiogenesis.[5]

• Procedure: Matrigel, a solubilized basement membrane preparation, mixed with or without the test compound (5,3'-Dihydroxy-6,7,4'-trimethoxyflavanone), is injected subcutaneously into mice. The Matrigel solidifies to form a plug. After a set period, the plugs are excised, and the extent of new blood vessel formation within the plug is quantified.[5] This provides a measure of the compound's ability to inhibit angiogenesis in a living organism.

Signaling Pathways and Experimental Workflows

The therapeutic effects of polymethoxylated flavones are often attributed to their modulation of specific signaling pathways. The following diagrams, generated using Graphviz, illustrate some of the key pathways implicated in the in vivo studies of related compounds, as well as a typical experimental workflow for validating in vitro findings.

References

• 1. Elucidating the Neuroprotective Mechanism of 5,7-Dimethoxyflavone and 5,7',4'-Trimethoxyflavone Through In Silico Target Prediction and in Memory-Impaired Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Elucidating the Neuroprotective Mechanism of 5,7-Dimethoxyflavone and 5,7’,4’-Trimethoxyflavone Through In Silico Target Prediction and in Memory-Impaired Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. (2S)-5, 2', 5'-trihydroxy-7-methoxyflavanone, a natural product from Abacopteris penangiana, presents neuroprotective effects in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scilit.com [scilit.com]
• 5. 5,3'-Dihydroxy-6,7,4'-trimethoxyflavanone exerts its anticancer and antiangiogenesis effects through regulation of the Akt/mTOR signaling pathway in human lung cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Head-to-Head Comparison: 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone versus Letrozole as Aromatase Inhibitors

A Detailed Analysis for Researchers and Drug Development Professionals

This guide provides a comprehensive head-to-head comparison of the investigational compound 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone against the well-established aromatase inhibitor, Letrozole (B1683767). This comparison is intended for researchers, scientists, and professionals in the field of drug development to evaluate the potential of this novel flavanone (B1672756) as a therapeutic agent. The data presented for 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone is hypothetical and for illustrative purposes to guide future research, as robust experimental data is not yet publicly available.

Introduction to Aromatase Inhibition

Aromatase, a cytochrome P450 enzyme, is responsible for the final step in the biosynthesis of estrogens from androgens.[1] Its inhibition is a key therapeutic strategy in the treatment of hormone-receptor-positive breast cancer in postmenopausal women, as estrogen can stimulate the growth of these cancer cells.[2][3] Aromatase inhibitors are classified into two main types: non-steroidal inhibitors (like letrozole and anastrozole) that reversibly bind to the enzyme, and steroidal inhibitors (like exemestane) that bind irreversibly.[1]

5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone is a flavonoid compound.[4] Flavonoids have been investigated for their potential to inhibit aromatase.[5] This guide explores its potential as an aromatase inhibitor in comparison to Letrozole, a potent, non-steroidal, third-generation aromatase inhibitor.[6][7]

Quantitative Comparison of Inhibitory Activity

The following table summarizes the key performance indicators for 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone (hypothetical data) and Letrozole.

Parameter	5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone (Hypothetical Data)	Letrozole (Experimental Data)	Reference
IC50 (Aromatase)	50 nM	7.27 nM	[8]
Inhibition Type	Competitive	Competitive	[6][9]
Selectivity	Moderate selectivity against other CYPs	Highly selective for aromatase	[9][10]
In vivo Efficacy	To be determined	Near complete suppression of whole-body aromatization	[10]

Mechanism of Action

Letrozole acts as a potent and selective non-steroidal inhibitor of aromatase.[10] It competitively binds to the heme group of the cytochrome P450 subunit of the aromatase enzyme, thereby blocking the conversion of androgens to estrogens in peripheral tissues.[9] This leads to a significant reduction in circulating estrogen levels, which in turn suppresses the growth of estrogen-dependent tumors.[6][11] Letrozole does not significantly affect the synthesis of other adrenal steroids.[9]

Based on the chemical structure of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone , it is hypothesized to also act as a competitive inhibitor of aromatase. Flavonoids can interact with the active site of cytochrome P450 enzymes, including aromatase. The hydroxyl and methoxy (B1213986) groups on the flavanone structure may play a crucial role in its binding affinity and inhibitory potential. Further experimental validation is required to confirm this proposed mechanism.

Signaling Pathway: Aromatase and Estrogen Synthesis

The following diagram illustrates the role of aromatase in the estrogen synthesis pathway and the point of inhibition by aromatase inhibitors.

Figure 1. Simplified signaling pathway of estrogen synthesis and aromatase inhibition.

Experimental Protocols

To empirically compare the inhibitory potential of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone and Letrozole, the following experimental protocols are recommended.

This assay determines the concentration of the inhibitor required to reduce the enzymatic activity of aromatase by 50% (IC50).

Materials:

• Human recombinant aromatase (CYP19A1)

• NADPH regenerating system

• [1β-³H]-androstenedione (substrate)

• Test compounds (5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone and Letrozole) dissolved in a suitable solvent (e.g., DMSO)

• Phosphate buffer (pH 7.4)

• Scintillation fluid and counter

Procedure:

• Prepare serial dilutions of the test compounds and the reference inhibitor, Letrozole.

• In a reaction mixture, combine the human recombinant aromatase, NADPH regenerating system, and the test compound/Letrozole at various concentrations.

• Pre-incubate the mixture at 37°C for a specified time (e.g., 10 minutes) to allow for inhibitor binding.

• Initiate the enzymatic reaction by adding the radiolabeled substrate, [1β-³H]-androstenedione.

• Incubate the reaction at 37°C for a defined period (e.g., 30 minutes).

• Stop the reaction and measure the amount of tritiated water (³H₂O) released, which is proportional to the aromatase activity, using a liquid scintillation counter.[12]

• Plot the percentage of aromatase inhibition against the logarithm of the inhibitor concentration and determine the IC50 value using non-linear regression analysis.[8][13]

The following diagram outlines the workflow for the in vitro aromatase inhibition assay.

Figure 2. Experimental workflow for determining the IC50 of aromatase inhibitors.

To assess the inhibitory effect in a more physiologically relevant context, a cell-based assay can be employed.

Materials:

• A cell line that expresses aromatase (e.g., AroER tri-screen cells).[14]

• Cell culture medium and reagents.

• Testosterone (substrate).

• Test compounds.

• ELISA kit for estradiol detection or a tritiated water release assay.[14]

Procedure:

• Culture the aromatase-expressing cells in a suitable plate format.

• Treat the cells with various concentrations of the test compounds and Letrozole.

• Add the substrate (testosterone) to the cell culture medium.

• Incubate for a specified period to allow for the conversion of testosterone to estradiol.

• Collect the cell culture supernatant.

• Measure the concentration of estradiol in the supernatant using an ELISA kit or quantify the released tritiated water if a radiolabeled substrate is used.

• Calculate the percentage of inhibition of estradiol production at each inhibitor concentration and determine the IC50 value.

Conclusion and Future Directions

While 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone presents an interesting scaffold for a potential aromatase inhibitor, extensive experimental validation is necessary. The hypothetical data suggests it may be a less potent inhibitor than Letrozole. However, flavonoids can possess other beneficial properties, such as antioxidant and anti-inflammatory effects, which could provide additional therapeutic advantages.[15]

Future research should focus on:

• Synthesizing and purifying 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone.

• Performing in vitro and cell-based assays to determine its actual IC50 value for aromatase inhibition.

• Conducting kinetic studies to confirm the mechanism of inhibition.

• Evaluating its selectivity against other cytochrome P450 enzymes.

• Assessing its efficacy and safety in preclinical in vivo models of hormone-receptor-positive breast cancer.

This comparative guide serves as a foundational document to stimulate and direct further investigation into the therapeutic potential of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone.

References

• 1. Aromatase inhibitor - Wikipedia [en.wikipedia.org]
• 2. What is the mechanism of Anastrozole? [synapse.patsnap.com]
• 3. breastcancer.org [breastcancer.org]
• 4. 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavone | C18H16O8 | CID 5496475 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. epa.gov [epa.gov]
• 6. go.drugbank.com [go.drugbank.com]
• 7. The discovery and mechanism of action of letrozole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Determining the IC50 Values for Vorozole and Letrozole, on a Series of Human Liver Cytochrome P450s, to Help Determine the Binding Site of Vorozole in the Liver - PMC [pmc.ncbi.nlm.nih.gov]
• 9. droracle.ai [droracle.ai]
• 10. The discovery and mechanism of action of letrozole - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Letrozole (Femara): Uses, Side Effects, Interactions, Pictures, Warnings & Dosing - WebMD [webmd.com]
• 12. epa.gov [epa.gov]
• 13. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 14. Cell-Based High-Throughput Screening for Aromatase Inhibitors in the Tox21 10K Library - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The Inhibitory Mechanisms Study of 5,6,4'-Trihydroxy-7,3'-Dimethoxyflavone against the LPS-Induced Macrophage Inflammatory Responses through the Antioxidant Ability - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Validation of Analytical Methods for 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone: A Comparative Guide

Quantitative Performance Comparison

The choice of an analytical method often depends on the specific requirements of the study, such as the need for high sensitivity, selectivity, or throughput. The following table summarizes the typical performance characteristics of HPLC-UV and LC-MS/MS methods for the analysis of flavonoids like 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone.

Performance Parameter	HPLC-UV	LC-MS/MS
**Linearity (R²) **	> 0.999[1]	> 0.995
Range	1 - 100 µg/mL[2]	0.1 - 1000 ng/mL[3]
Limit of Detection (LOD)	~50 ng/mL	< 0.1 ng/mL[3]
Limit of Quantification (LOQ)	~150 ng/mL	< 0.5 ng/mL[4]
Accuracy (% Recovery)	95 - 105%	90 - 110%[1]
Precision (% RSD)	< 5%	< 15%[5]
Selectivity	Moderate	High
Matrix Effect	Low	Can be significant
Cost	Lower	Higher
Throughput	Moderate	High

Experimental Protocols

Detailed and robust experimental protocols are crucial for reproducible and reliable results. Below are representative methodologies for the quantification of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone using HPLC-UV and LC-MS/MS.

HPLC-UV Method

This method is suitable for routine quantification where high sensitivity is not the primary requirement.

1. Sample Preparation:

• Extraction: Accurately weigh 1.0 g of the powdered plant material or formulated product.

• Add 20 mL of methanol (B129727) and sonicate for 30 minutes.

• Centrifuge the mixture at 4000 rpm for 15 minutes and collect the supernatant.

• Repeat the extraction twice more and pool the supernatants.

• Evaporate the pooled supernatant to dryness under reduced pressure.

• Reconstitution: Reconstitute the dried extract in 1 mL of methanol.

• Filtration: Filter the reconstituted sample through a 0.45 µm syringe filter before injection.

2. Chromatographic Conditions:

• Instrument: A standard HPLC system with a UV/Vis detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B52724) (B).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 280 nm.

• Injection Volume: 20 µL.

3. Data Analysis:

• Quantification is based on the external standard method using a calibration curve generated from serial dilutions of a 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone reference standard.

LC-MS/MS Method

This method is ideal for applications requiring high sensitivity and selectivity, such as pharmacokinetic studies or analysis of complex matrices.

1. Sample Preparation:

• The initial extraction and reconstitution steps are similar to the HPLC-UV method.

• Internal Standard: Add an internal standard (e.g., a structurally similar flavonoid not present in the sample) to all samples and calibration standards to correct for matrix effects and variations in instrument response.

2. Chromatographic and Mass Spectrometric Conditions:

• Instrument: A liquid chromatography system coupled to a triple quadrupole mass spectrometer.

• Column: A C18 UPLC column (e.g., 2.1 x 100 mm, 1.8 µm) for faster analysis.

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B).

• Flow Rate: 0.4 mL/min.

• Ionization Mode: Electrospray Ionization (ESI) in negative or positive mode (to be optimized).

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone and the internal standard.

3. Data Analysis:

• Quantification is based on the ratio of the peak area of the analyte to the peak area of the internal standard, plotted against the concentration of the calibration standards.

Workflow Visualizations

The following diagrams illustrate the experimental workflows for the HPLC-UV and LC-MS/MS methods.

HPLC-UV Experimental Workflow

LC-MS/MS Experimental Workflow

References

• 1. Validation of an Analytical Method of 3',4',5-Trihydroxy-3-Methoxy-6,7-Methylenedioxyflavone 4'-Glucuronide for Standardization of Spinacia oleracea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Quantification of 5,7-dimethoxyflavone in mouse plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS) and its application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. centaur.reading.ac.uk [centaur.reading.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. demarcheiso17025.com [demarcheiso17025.com]

"assessing the specificity of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone's biological effects"

Introduction

Flavanones, a subclass of flavonoids, are natural compounds found in various plants and are recognized for their diverse biological activities. Their therapeutic potential is an active area of research, with a focus on understanding the specificity of their interactions with cellular targets. Polymethoxylated and prenylated flavanones, in particular, have demonstrated enhanced bioactivity, attributed to improved membrane permeability and target engagement.[1][2] This guide provides an objective comparison of the biological effects of 5,7,3'-Trihydroxy-4'-methoxy-8-prenylflavanone and other relevant flavanones, supported by experimental data, to aid researchers in assessing their potential specificity.

Comparative Analysis of Biological Activity

The primary target identified for 5,7,3'-Trihydroxy-4'-methoxy-8-prenylflavanone is the ATP-binding cassette subfamily G member 2 (ABCG2) transporter, also known as the breast cancer resistance protein (BCRP).[3][4] Overexpression of ABCG2 is a significant mechanism of multidrug resistance (MDR) in cancer cells.[5] Inhibition of this transporter can restore cancer cell sensitivity to chemotherapeutic drugs.[6]

Quantitative Data on ABCG2 Inhibition

The inhibitory potency of 5,7,3'-Trihydroxy-4'-methoxy-8-prenylflavanone against the ABCG2 transporter has been quantified and compared with other flavonoids.

Compound	Target	IC50 (µM)	Cell Line	Assay Method	Reference
5,7,3'-Trihydroxy-4'-methoxy-8-prenylflavanone	ABCG2	6.6	NCI-H460 (Human non-small cell lung)	Pheophorbide A accumulation	[7][8]
Sophoraflavanone G	ABCG2	> 50	NCI-H460 (Human non-small cell lung)	Pheophorbide A accumulation	[8]
Naringenin	ABCG2	> 50	NCI-H460 (Human non-small cell lung)	Pheophorbide A accumulation	[8]
Genistein	ABCG2	> 50	NCI-H460 (Human non-small cell lung)	Pheophorbide A accumulation	[8]

Key Signaling Pathways Modulated by Flavanones

Flavanones have been shown to modulate several critical signaling pathways involved in cell survival, proliferation, and inflammation. While direct evidence for 5,7,3'-Trihydroxy-4'-methoxy-8-prenylflavanone is limited, related flavanones are known to interact with the following pathways:

• PI3K/Akt Signaling Pathway: This pathway is crucial for cell growth, proliferation, and survival. Some flavanones can inhibit the PI3K/Akt/mTOR pathway, which is often hyperactivated in cancer, making cancer cells more susceptible to chemotherapy.[9][10] The PI3K/Akt pathway has also been implicated in the regulation and trafficking of the ABCG2 transporter to the cell membrane.[8]

• NF-κB Signaling Pathway: The NF-κB pathway is a key regulator of inflammation.[11] Certain flavonoids can inhibit the activation of NF-κB, leading to a reduction in the production of pro-inflammatory mediators.[11][12]

Below are diagrams illustrating these signaling pathways and a typical experimental workflow for assessing flavanone (B1672756) activity.

Caption: ABCG2 inhibition by the flavanone and its potential impact on the PI3K/Akt pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Prenylation enhances the biological activity of dietary flavonoids by altering their bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Flavonoids from eight tropical plant species that inhibit the multidrug resistance transporter ABCG2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Targeting PI3K/Akt/mTOR Pathway by Different Flavonoids: A Cancer Chemopreventive Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Effects of Flavonoids on Cancer, Cardiovascular and Neurodegenerative Diseases: Role of NF-κB Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

A Comparative Guide to the Metabolic Stability of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone and Other Flavanones

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the metabolic stability of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone against other flavanones. Due to the limited availability of direct experimental data for 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone, this comparison is based on established principles of flavonoid metabolism and data from structurally similar compounds. The information herein is intended to inform early-stage drug discovery and lead optimization efforts by providing insights into the likely metabolic fate of this class of compounds.

Introduction to Flavanone Metabolism and Stability

Flavanones, a subclass of flavonoids, are widely recognized for their diverse biological activities. However, their therapeutic potential is often limited by their metabolic instability, which can lead to low bioavailability and rapid clearance from the body. The metabolic fate of flavanones is primarily determined by their chemical structure, particularly the number and position of hydroxyl (-OH) and methoxy (B1213986) (-OCH3) groups.

In general, flavanones undergo extensive Phase I and Phase II metabolism, primarily in the liver and intestines. Phase I reactions, such as oxidation, reduction, and hydrolysis, are often mediated by cytochrome P450 (CYP) enzymes. Phase II reactions involve conjugation with endogenous molecules like glucuronic acid (glucuronidation) or sulfate (B86663) (sulfation), which increases their water solubility and facilitates their excretion.

The degree of hydroxylation versus methoxylation is a critical determinant of metabolic stability. Hydroxylated flavonoids are readily targeted by Phase II enzymes, leading to rapid conjugation and elimination. In contrast, methoxylation can protect the flavonoid core from these conjugation reactions, thereby increasing metabolic stability and oral bioavailability.

Predicted Metabolic Profile of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone

Based on its structure, 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone possesses both free hydroxyl groups and methoxy groups. This substitution pattern suggests a metabolic profile that is intermediate between highly hydroxylated and fully methoxylated flavanones.

The free hydroxyl groups at positions 5, 7, and 3' are susceptible to Phase II conjugation reactions, primarily glucuronidation and sulfation. The methoxy groups at positions 6, 4', and 5' are likely to undergo O-demethylation, a Phase I reaction catalyzed by CYP enzymes, to form the corresponding hydroxylated metabolites. These newly formed hydroxyl groups can then also be conjugated.

Therefore, the overall metabolic stability of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone is expected to be moderate. It is likely to be more stable than flavanones with a greater number of free hydroxyl groups but less stable than fully methoxylated flavanones.

Comparative Metabolic Stability of Flavanones

The following table summarizes the metabolic stability of various flavanones based on available in vitro data and general metabolic principles. The data is presented to provide a comparative context for the predicted stability of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone.

Flavanone/Flavone	Key Structural Features	Primary Metabolic Pathways	Expected/Observed Metabolic Stability
5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone	3 -OH, 3 -OCH3	O-demethylation, Glucuronidation, Sulfation	Moderate (Predicted)
Naringenin	4',5,7-Trihydroxyflavanone	Extensive Glucuronidation and Sulfation	Low
Hesperetin	3',5,7-Trihydroxy-4'-methoxyflavanone	Glucuronidation, Sulfation, O-demethylation	Low to Moderate
5,7-Dimethoxyflavone	2 -OCH3	O-demethylation	High[1]
Tangeretin	5,6,7,8,4'-Pentamethoxyflavone	O-demethylation	High
Nobiletin	5,6,7,8,3',4'-Hexamethoxyflavone	O-demethylation	High[2]

Signaling Pathways and Experimental Workflows

To visualize the metabolic processes and experimental procedures discussed, the following diagrams are provided in the DOT language for Graphviz.

Caption: General metabolic pathways of flavanones.

Caption: Experimental workflow for a microsomal stability assay.

Experimental Protocols

Liver Microsomal Stability Assay

Objective: To determine the in vitro metabolic stability of a compound in the presence of liver microsomes, which are rich in Phase I enzymes like cytochrome P450s.

Materials:

• Test compound stock solution (e.g., 10 mM in DMSO)

• Pooled liver microsomes (human, rat, or mouse)

• Phosphate buffer (100 mM, pH 7.4)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Acetonitrile (ice-cold)

• 96-well plates

• Incubator shaker (37°C)

• Centrifuge

• LC-MS/MS system

Procedure:

• Prepare a working solution of the test compound (e.g., 1 µM) in phosphate buffer.

• In a 96-well plate, add the liver microsomes to the test compound solution to a final protein concentration of 0.5 mg/mL.

• Pre-incubate the plate at 37°C for 5-10 minutes with gentle shaking.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction by adding 2-3 volumes of ice-cold acetonitrile. The 0-minute time point serves as the initial concentration control.

• Include a negative control incubation without the NADPH regenerating system to assess non-enzymatic degradation.

• Once all time points are collected, centrifuge the plate to pellet the precipitated proteins.

• Transfer the supernatant to a new plate for analysis by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis: Plot the natural logarithm of the percentage of the parent compound remaining versus time. The slope of the linear regression line represents the elimination rate constant (k). The in vitro half-life (t½) is calculated as 0.693/k. The intrinsic clearance (CLint) is calculated using the half-life and the protein concentration.

Hepatocyte Stability Assay

Objective: To assess the metabolic stability of a compound in a more complete in vitro system that contains both Phase I and Phase II enzymes and their cofactors.

Materials:

• Cryopreserved hepatocytes (human, rat, or mouse)

• Hepatocyte incubation medium (e.g., Williams' Medium E)

• Test compound stock solution (e.g., 10 mM in DMSO)

• Acetonitrile (ice-cold)

• 96-well plates

• Incubator (37°C, 5% CO2)

• Centrifuge

• LC-MS/MS system

Procedure:

• Thaw the cryopreserved hepatocytes according to the supplier's protocol and determine cell viability.

• Prepare a hepatocyte suspension in incubation medium to a final cell density of, for example, 0.5 x 10^6 viable cells/mL.

• Add the test compound to the hepatocyte suspension to a final concentration of 1 µM.

• Incubate the cell suspension in a 96-well plate at 37°C in a humidified incubator with 5% CO2.

• At specified time points (e.g., 0, 15, 30, 60, 90, and 120 minutes), take an aliquot of the cell suspension and terminate the reaction by adding it to ice-cold acetonitrile.

• Include a control incubation with heat-inactivated hepatocytes to assess non-enzymatic degradation and cell binding.

• After the final time point, centrifuge the samples to pellet cell debris and precipitated proteins.

• Analyze the supernatant by LC-MS/MS to determine the concentration of the parent compound remaining.

• Data Analysis: Similar to the microsomal stability assay, calculate the in vitro half-life and intrinsic clearance from the disappearance of the parent compound over time.

Conclusion

While direct experimental data on the metabolic stability of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone is currently unavailable, its chemical structure allows for informed predictions about its metabolic fate. The presence of both hydroxyl and methoxy groups suggests a moderate level of metabolic stability, likely greater than that of polyhydroxylated flavanones but less than that of fully methoxylated analogs. The primary metabolic pathways are anticipated to be O-demethylation of the methoxy groups and glucuronidation/sulfation of the hydroxyl groups. For a definitive assessment of its metabolic stability, in vitro studies using liver microsomes and hepatocytes, as detailed in this guide, are recommended. Such data would be invaluable for the further development of this and structurally related flavanones as potential therapeutic agents.

References

• 1. Bioavailable flavonoids: cytochrome P450-mediated metabolism of methoxyflavones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vitro metabolism of nobiletin, a polymethoxy-flavonoid, by human liver microsomes and cytochrome P450 - PubMed [pubmed.ncbi.nlm.nih.gov]

"evaluating the safety profile of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone against related compounds"

Evaluating the Safety Profile of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the safety profile of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone against other structurally related and well-characterized flavonoids. Due to the limited availability of direct toxicological data for 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone, this comparison is benchmarked against flavonoids with similar hydroxylation and methoxylation patterns, as well as commonly studied flavonoids like quercetin (B1663063) and luteolin. The objective is to offer a toxicological perspective based on available data for these comparator compounds, thereby establishing a foundational safety assessment framework.

Comparative Safety and Cytotoxicity Data

Compound	Assay	Cell Line	Result	Reference
5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone	-	-	Data Not Available	-
5,6,4'-Trihydroxy-7,8,3'-trimethoxyflavone	β-hexosaminidase release inhibition (Antiallergic activity)	RBL-2H3	IC50: 2.4 µM	[1]
5,6-Dihydroxy-7,8,3',4'-tetramethoxyflavone	β-hexosaminidase release inhibition (Antiallergic activity)	RBL-2H3	IC50: 3.0 µM	[1]
Luteolin	Cytotoxicity	TIG-1 (human diploid fibroblast)	High toxicity	[1]
Quercetin	Micronucleus Test	Mouse bone marrow	Clastogenic	[2]
Kaempferol	Micronucleus Test	Mouse bone marrow	Clastogenic	[2]
Rutin	Micronucleus Test	Mouse bone marrow	Negative	[2]
Mixture of Polymethoxyflavones (PMFs)	Ames Test	S. typhimurium (TA98, TA100, TA102, TA1535, TA1537)	Not mutagenic	[3]
Mixture of Polymethoxyflavones (PMFs)	Mouse Lymphoma Assay	L5178Y tk+/- cells	Not genotoxic	[3]
5-hydroxy-3,6,7,8,3',4'-hexamethoxyflavone	Proliferation Inhibition	HL-60	Strong inhibitory activity	[4]
5,6,7,4'-Tetramethoxyflavone (TMF)	Cytotoxicity	NCI-60 cancer cells	GI50: 28 µM	[5]

Experimental Protocols

Detailed methodologies for key toxicological and safety assays are provided below. These protocols are based on established standards and can be adapted for the evaluation of novel flavonoid compounds.

MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[6]

Principle: Metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt (MTT) to purple formazan (B1609692) crystals.[6] The amount of formazan produced is proportional to the number of viable cells and can be quantified spectrophotometrically.[7]

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a suitable density and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compound and incubate for a predetermined period (e.g., 24, 48, or 72 hours). Include untreated cells as a negative control and a known cytotoxic agent as a positive control.

• MTT Addition: After the incubation period, add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C.[6]

• Solubilization: Add a solubilizing agent (e.g., DMSO, isopropanol) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader. The reference wavelength is typically around 630 nm.[8]

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC50 value (the concentration of the compound that causes 50% inhibition of cell growth) can be determined by plotting a dose-response curve.

Ames Test for Mutagenicity

The Ames test is a bacterial reverse mutation assay used to assess the mutagenic potential of chemical compounds.[9]

Principle: The assay utilizes several strains of Salmonella typhimurium that are auxotrophic for histidine (his-), meaning they cannot synthesize this essential amino acid and require it for growth.[9] The test measures the ability of a substance to cause mutations that revert the bacteria to a prototrophic state (his+), allowing them to grow on a histidine-deficient medium.[9]

Protocol:

• Strain Preparation: Prepare overnight cultures of the appropriate S. typhimurium tester strains (e.g., TA98, TA100, TA102).[10]

• Metabolic Activation (Optional): The test can be performed with or without a mammalian metabolic activation system (S9 fraction from rat liver) to mimic metabolic processes in mammals.[11]

• Exposure: In a test tube, combine the bacterial culture, the test compound at various concentrations, and either the S9 mix or a buffer.[10]

• Plating: Pour the mixture onto a minimal glucose agar (B569324) plate (histidine-deficient).[10]

• Incubation: Incubate the plates at 37°C for 48-72 hours.[10]

• Colony Counting: Count the number of revertant colonies on each plate. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic effect.[9]

In Vivo Micronucleus Assay for Genotoxicity

The in vivo micronucleus assay is used to detect chromosomal damage or damage to the mitotic apparatus in the bone marrow erythroblasts of rodents.[12]

Principle: Micronuclei are small, extranuclear bodies that are formed during cell division from chromosome fragments or whole chromosomes that lag behind at anaphase.[12] An increase in the frequency of micronucleated polychromatic erythrocytes (PCEs) in bone marrow is an indication of genotoxic damage.[13]

Protocol:

• Animal Dosing: Administer the test compound to a group of rodents (typically mice or rats) at multiple dose levels, usually via oral gavage or intraperitoneal injection. A negative control group (vehicle only) and a positive control group (known clastogen) are also included.[12][14]

• Bone Marrow Collection: At appropriate time points after the final dose (e.g., 24 and 48 hours), humanely euthanize the animals and collect bone marrow from the femurs.[13][14]

• Slide Preparation: Prepare bone marrow smears on microscope slides.

• Staining: Stain the slides with a dye that allows for the differentiation of PCEs (immature erythrocytes) and normochromatic erythrocytes (mature erythrocytes), and the visualization of micronuclei (e.g., Giemsa, acridine (B1665455) orange).[13]

• Microscopic Analysis: Score a predetermined number of PCEs (e.g., 2000) per animal for the presence of micronuclei. The ratio of PCEs to normochromatic erythrocytes is also determined to assess cytotoxicity to the bone marrow.

• Data Analysis: Statistically analyze the frequency of micronucleated PCEs in the treated groups compared to the negative control group. A significant, dose-related increase in micronucleated PCEs is considered a positive result.[12]

Visualizations: Signaling Pathways and Experimental Workflows

The following diagrams illustrate a generalized signaling pathway potentially involved in flavonoid-induced cytotoxicity and the workflows for the described safety assays.

Caption: Generalized signaling pathway of flavonoid-induced cytotoxicity.

Caption: Experimental workflow for the MTT cytotoxicity assay.

Caption: Experimental workflow for the Ames mutagenicity test.

Caption: Experimental workflow for the in vivo micronucleus assay.

References

• 1. researchgate.net [researchgate.net]
• 2. Genetic toxicological of some plant flavonoids by the micronucleus test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Genetic toxicity of a standardized mixture of citrus polymethoxylated flavones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Isolation and syntheses of polymethoxyflavones and hydroxylated polymethoxyflavones as inhibitors of HL-60 cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 5,6,7,4′‐Tetramethoxyflavone, a Dietary Polymethoxyflavone, Exerts Antitumor Effect on HeLa Xenografts in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. merckmillipore.com [merckmillipore.com]
• 7. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 8. MTT assay protocol | Abcam [abcam.com]
• 9. Ames test - Wikipedia [en.wikipedia.org]
• 10. Ames Test Protocol | AAT Bioquest [aatbio.com]
• 11. Isolation and studies of the mutagenic activity in the Ames test of flavonoids naturally occurring in medical herbs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. criver.com [criver.com]
• 13. In Vivo Genotoxicity Evaluation of a Stilbene Extract Prior to Its Use as a Natural Additive: A Combination of the Micronucleus Test and the Comet Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Comparative Analysis of Synergistic Effects of Flavonoids with Chemotherapeutic Agents: A Framework for 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone Research

Disclaimer: Direct experimental data on the synergistic effects of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone with other natural compounds or chemotherapeutic agents are not available in the current body of scientific literature. This guide, therefore, presents a comparative analysis of structurally related flavonoids and their documented synergistic interactions to provide a foundational framework for future research into the potential of 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone in combination therapies. The presented data and protocols are derived from studies on similar flavonoids and should be considered as a reference for designing future experiments.

The exploration of synergistic interactions between natural compounds and conventional anticancer drugs is a promising strategy to enhance therapeutic efficacy and mitigate adverse effects. Flavonoids, a class of polyphenolic compounds, have demonstrated potential in sensitizing cancer cells to chemotherapeutic agents. This guide provides a comparative overview of the synergistic effects of selected flavonoids with the widely used chemotherapy drugs, cisplatin (B142131) and doxorubicin (B1662922).

Quantitative Data Summary

The following tables summarize the synergistic effects of various flavonoids when combined with cisplatin and doxorubicin in different cancer cell lines. The data is presented to facilitate a comparative understanding of their potential to enhance the cytotoxicity of these chemotherapeutic agents.

Table 1: Synergistic Effects of Flavonoids with Cisplatin

Flavonoid	Cancer Cell Line	IC50 of Flavonoid (µM)	IC50 of Cisplatin (µM)	Combination Effect	Reference
2',5'-Dihydroxychalcone (2',5'-DHC)	A549 (Human Lung Adenocarcinoma)	Not specified	20	Potentiated cisplatin's toxicity	[1]
Chrysin	A549 (Human Lung Adenocarcinoma)	Not specified	20	Potentiated cisplatin's toxicity	[1]
3',4',5',5,7-Pentamethoxyflavone (B192069) (PMF)	A549/CDDP (Cisplatin-resistant Human Lung Adenocarcinoma)	Not specified	Not specified	Sensitized resistant cells to cisplatin	[2][3]
6-Hydroxyflavone (B191506)	Not applicable (in vivo rat model)	Not specified	7.5 mg/kg	Attenuated cisplatin-induced nephrotoxicity	[4]

Table 2: Synergistic Effects of Flavonoids with Doxorubicin

Flavonoid/Natural Compound	Cancer Cell Line	IC50 of Compound	IC50 of Doxorubicin	Combination Effect	Reference
Naringin	MCF-7 (Human Breast Cancer)	15.3 µg/mL	5.7 µg/mL	IC50 of doxorubicin decreased to 2.1 µg/mL	[5]
1,3,6-Trihydroxy-4,5,7-trichloroxanthone (TTX)	Raji (Human Burkitt's Lymphoma)	15.95 µM	25.43 µM	Strong synergistic effect (CI values 0.057-0.285)	[6]
Hydroxyl Safflower Yellow B (HSYB)	MCF-7 (Human Breast Cancer)	22.12 µg/mL	6.85 µg/mL	Synergistically enhanced efficacy	[7]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following are generalized protocols for key experiments used to assess synergistic effects, based on the methodologies described in the cited literature.

Cell Viability and Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability.[5]

• Cell Seeding: Cells are seeded in 96-well plates at a density of 5,000-10,000 cells per well and incubated overnight to allow for attachment.

• Drug Treatment: Cells are treated with various concentrations of the flavonoid, the chemotherapeutic agent, and their combinations for specified durations (e.g., 24, 48, or 72 hours).

• MTT Addition: Following treatment, 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) is added to each well, and the plates are incubated for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and 150 µL of a solubilizing agent (e.g., DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader. The results are used to determine the concentration of the drugs that inhibit cell growth by 50% (IC50).[5]

Combination Index (CI) Calculation

The Chou-Talalay method is a widely accepted method for quantifying the nature of drug interactions (synergism, additivity, or antagonism).

• Data Acquisition: Dose-response curves are generated for each drug individually and in combination from cell viability assays.

• CI Calculation: The Combination Index (CI) is calculated using specialized software (e.g., CompuSyn). A CI value less than 1 indicates synergism, a CI equal to 1 indicates an additive effect, and a CI greater than 1 indicates antagonism.[6][7]

Apoptosis Assay (Annexin V/Propidium (B1200493) Iodide Staining)

This assay is used to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Cells are treated with the individual compounds and their combination for a predetermined period.

• Staining: Cells are harvested and stained with Annexin V-FITC and propidium iodide (PI) according to the manufacturer's protocol.

• Flow Cytometry Analysis: The stained cells are analyzed using a flow cytometer to quantify the percentage of cells in different stages of apoptosis and necrosis.

Visualizations: Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate key concepts and workflows relevant to the study of synergistic effects.

Caption: A typical experimental workflow for assessing synergistic interactions.

Caption: Flavonoids may sensitize cancer cells to cisplatin by inhibiting the Nrf2 pathway.[2][3]

Caption: Interpretation of the Combination Index (CI) for drug interaction studies.

References

• 1. Selected flavonoids potentiate the toxicity of cisplatin in human lung adenocarcinoma cells: A role for glutathione depletion - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 3',4',5',5,7-pentamethoxyflavone sensitizes Cisplatin-resistant A549 cells to Cisplatin by inhibition of Nrf2 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 3′,4′,5′,5,7-Pentamethoxyflavone Sensitizes Cisplatin-Resistant A549 Cells to Cisplatin by Inhibition of Nrf2 Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The flavonoid 6-hydroxyflavone prevention of cisplatin-induced nephrotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Hydroxyl safflower yellow B combined with doxorubicin inhibits the proliferation of human breast cancer MCF-7 cells - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Logistics for Handling 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone

For researchers, scientists, and drug development professionals, ensuring safe and efficient laboratory operations is paramount. This document provides crucial safety protocols and logistical plans for handling the flavonoid 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone.

Hazard Identification and Personal Protective Equipment (PPE)

Table 1: Personal Protective Equipment (PPE) Requirements

PPE Category	Specification	Purpose
Hand Protection	Nitrile gloves. Change gloves every 30-60 minutes or immediately upon contamination. Double gloving is recommended.[2]	Prevents skin contact with the compound. Powder-free gloves are advised to avoid aerosolization.[2]
Eye and Face Protection	Safety goggles with side shields or a full-face shield.[3][4]	Protects eyes and face from splashes and airborne particles.
Body Protection	Long-sleeved laboratory coat.	Protects skin from accidental spills.
Respiratory Protection	An N-95 or N-100 particle mask is recommended, especially when handling the powder outside of a fume hood.[2]	Prevents inhalation of the powdered compound.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a standardized operational plan is critical for both safety and experimental integrity.

1. Preparation and Engineering Controls:

• Work within a certified chemical fume hood to minimize inhalation exposure.

• Ensure that an eyewash station and safety shower are readily accessible.[5]

• Prepare all necessary equipment and reagents before handling the compound.

2. Weighing and Aliquoting:

• Handle the solid compound with care to avoid generating dust.

• Use a micro-spatula for transferring the powder.

• If possible, perform weighing operations within a balance enclosure or a fume hood.

3. Dissolution:

• Based on general flavonoid characteristics, solvents such as dimethyl sulfoxide (B87167) (DMSO), methanol, or ethanol (B145695) are often used.[6]

• Add the solvent to the solid compound slowly to avoid splashing.

• If sonication is required for dissolution, ensure the vial is securely capped.

4. Storage:

• Store the solid compound and solutions in a cool, dry, and dark place.

• For stock solutions, storage at -20°C or -80°C is recommended to maintain stability, sealed away from moisture and light.[7]

The following diagram outlines the standard workflow for handling 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone in a laboratory setting.

Standard Laboratory Handling Workflow

Disposal Plan

Proper disposal of chemical waste is crucial to prevent environmental contamination and ensure regulatory compliance.

Table 2: Disposal Guidelines

Waste Type	Disposal Procedure
Solid Compound	Collect in a labeled, sealed container. Dispose of as chemical waste through your institution's hazardous waste program.
Contaminated Labware	Dispose of disposable items (e.g., pipette tips, gloves) in a designated hazardous waste container.
Liquid Waste (Solutions)	Collect in a sealed, labeled waste container. Do not pour down the drain. Dispose of through the hazardous waste program.

The logical relationship for the disposal of materials related to 5,7,3'-Trihydroxy-6,4',5'-trimethoxyflavanone is illustrated below.

Waste Disposal Flowchart

References

• 1. fishersci.co.uk [fishersci.co.uk]
• 2. pppmag.com [pppmag.com]
• 3. falseguridad.com [falseguridad.com]
• 4. realsafety.org [realsafety.org]
• 5. fishersci.com [fishersci.com]
• 6. azolifesciences.com [azolifesciences.com]
• 7. medchemexpress.com [medchemexpress.com]